Structural Elucidation of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
A Technical Guide for PROTAC Design & Crystallography Part 1: Strategic Context & Molecular Significance The Shift from Glutarimides to Dihydrouracils In the high-stakes field of Targeted Protein Degradation (TPD), the s...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for PROTAC Design & Crystallography
Part 1: Strategic Context & Molecular Significance
The Shift from Glutarimides to Dihydrouracils
In the high-stakes field of Targeted Protein Degradation (TPD), the stability of the E3 ligase ligand is paramount. Historically, Cereblon (CRBN) binders have relied on the glutarimide scaffold found in thalidomide and lenalidomide.[1] However, these scaffolds suffer from spontaneous hydrolysis and rapid racemization at the C3 position, complicating pharmacokinetic profiles.
The molecule 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (hereafter referred to as PDHU-Core ) represents a next-generation "Phenyl Dihydrouracil" scaffold. By replacing the glutarimide C3 carbon with a nitrogen atom, the chiral center is eliminated, preventing racemization while maintaining CRBN affinity.[2]
Crystallographic Objectives
For drug development professionals, X-ray diffraction of PDHU-Core is not merely about connectivity; it is a critical quality attribute (CQA) assessment to confirm:
Regioselectivity: Confirmation of N3-arylation versus N1-arylation during the urea cyclization.
Ring Conformation: The 1,3-diazinane-2,4-dione ring is saturated and non-planar (unlike uracil). Determining the "envelope" or "half-chair" pucker is essential for docking simulations into the CRBN tri-tryptophan pocket.
Atropisomerism: The ortho-methyl group on the phenyl ring restricts rotation around the N(uracil)-C(phenyl) bond. Crystallography must quantify this torsion angle to predict potential axial chirality issues in downstream PROTAC synthesis.
Part 2: Synthesis & Pre-Crystallization Protocol
Before attempting diffraction-quality crystal growth, the sample must meet high purity standards to avoid twinning caused by synthetic byproducts.
Synthesis Pathway (Simplified for Context):
Coupling: 3-Amino-2-methylaniline is coupled with an acrylic acid derivative.
Cyclization: Urea-mediated cyclization at high temperature (120 °C) in acetic acid yields the dihydrouracil ring.
Purification: The crude is often sticky due to the amide/urea nature.
Purification for Crystallography:
Technique: Flash Column Chromatography (SiO2).
Eluent: 0-10% Methanol in Dichloromethane (DCM). The high polarity of the dihydrouracil requires methanol to elute.
Purity Check:
-NMR must show no trace of the uncyclized acrylamide intermediate.
Part 3: Crystallization Screening Workflow
The PDHU-Core molecule possesses distinct polarity zones: the hydrophilic dihydrouracil head (H-bond donor/acceptor) and the lipophilic tolyl tail. This amphiphilicity dictates a Vapor Diffusion strategy.
Solvent System Selection Table
Solvent Type
Specific Solvent
Role
Rationale
Good Solvent
DMSO / DMF
Solubilizer
Dissolves the polar urea/amide core; high boiling point prevents rapid crashing.
Good Solvent
Methanol (MeOH)
Solubilizer
Excellent H-bond donor; often facilitates co-crystal formation or solvates.
Anti-Solvent
Isopropanol (IPA)
Precipitant
Miscible with DMSO/MeOH; moderate polarity reduces shock nucleation.
Anti-Solvent
Diethyl Ether
Precipitant
High volatility drives diffusion; low polarity forces the lattice to pack.
Recommended Protocol: Sitting Drop Vapor Diffusion
Prepare Stock: Dissolve 10 mg of PDHU-Core in 200
L of Methanol (warm if necessary).
Plate Setup: Use a 24-well crystallization plate (e.g., Hampton Research VDX).
Reservoir: Fill reservoir with 500
L of Diethyl Ether.
Drop: Mix 2
L of Stock + 1 L of Reservoir solution on the bridge.
Seal: Use high-vacuum grease and glass cover slides.
Incubation: Store at 4 °C. The lower temperature promotes ordered H-bond networks in the dihydrouracil ring.
Part 4: Data Collection & Reduction
Instrument Configuration:
Source: Cu-K
( Å) is preferred over Mo-K for this organic light-atom structure to maximize diffraction intensity.
Temperature: 100 K (Cryostream). Crucial: Cooling freezes the dihydrouracil ring pucker, reducing thermal ellipsoids and resolving disorder.
Crystal Screening Decision Tree
(Visualizing the logic for selecting the best crystal)
Caption: Workflow for selecting a diffraction-quality specimen. Polarization extinction is the first gate; spot shape analysis prevents wasting beam time on cracked lattices.
Part 5: Structural Analysis & Refinement
Once data is collected, the structure solution typically follows the Direct Methods (SHELXT) or Dual Space (SHELXD) approach.
1. Space Group Determination
Expect Monoclinic (P21/c) or Triclinic (P-1) .
Warning: Dihydrouracils often crystallize with
(multiple molecules in the asymmetric unit) due to flexible ring conformations. Watch for systematic absences that suggest a glide plane.
2. The "Pucker" Problem
The 1,3-diazinane-2,4-dione ring is not aromatic. It will adopt an envelope or half-chair conformation.
Refinement Tip: If the ring atoms show elongated thermal ellipsoids, the ring may be "flipping" between conformations.
Fix: Use a disorder model (PART 1 / PART 2 in SHELXL) assigning 50% occupancy to the methylene carbons (C5/C6) if distinct positions are resolvable.
3. Hydrogen Bonding Network
The PDHU scaffold is a DDA/AAD system (Donor-Donor-Acceptor).[3]
N3-H: Strong donor.
C2=O / C4=O: Strong acceptors.
Pattern: Look for
dimers (homodimers) or infinite tapes along the b-axis. These interactions stabilize the crystal lattice and are predictive of the ligand's binding mode to the backbone of Cereblon.
Refinement Logic Flow
Caption: Iterative refinement strategy. Special attention (Red node) must be paid to disorder modeling of the saturated diazinane ring carbons.
Part 6: Expected Structural Metrics (Reference Data)
When validating your solved structure, compare your geometric parameters against these standard values for Phenyl Dihydrouracils (derived from Jarusiewicz et al. and CSD averages).
Parameter
Atoms
Expected Value (Å / °)
Significance
Bond Length
N1(uracil) - C(phenyl)
1.42 - 1.44 Å
Indicates single bond character; no conjugation between rings.
Bond Length
C2=O (Urea carbonyl)
1.21 - 1.23 Å
Typical amide-like carbonyl.
Torsion Angle
C2-N1-C(Ph)-C(ortho)
60° - 90°
Critical: Confirming the twist induced by the 2-methyl group (atropisomerism check).
Ring Pucker
N1-C2-N3-C4
Non-planar
Deviation from 0° confirms saturation (diazinane vs pyrimidine).
References
Jarusiewicz, J. A. , et al. (2023).[4] "Phenyl Dihydrouracil: An Alternative Cereblon Binder for PROTAC Design." ACS Medicinal Chemistry Letters, 14(2), 141–145.[4]
Spek, A. L. (2020). "PLATON SQUEEZE: a tool for the calculation of the disordered solvent contribution to the calculated structure factors." Acta Crystallographica Section C, 71, 9-18.
In Silico Modeling of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione: A Technical Guide
Executive Summary & Compound Ontology This technical guide outlines the rigorous in silico characterization of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (hereafter referred to as Ligand-AMPD ). Structurally, Lig...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Ontology
This technical guide outlines the rigorous in silico characterization of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (hereafter referred to as Ligand-AMPD ). Structurally, Ligand-AMPD represents a N3-aryl dihydrouracil scaffold. This chemical class is of significant interest in two primary domains:
Agrochemical Discovery: As a Protoporphyrinogen Oxidase (PPO) inhibitor, mimicking the binding mode of uracil-based herbicides (e.g., Saflufenacil).
Pharmaceuticals: As a potential transition-state analog for Dihydropyrimidine Dehydrogenase (DPD) or Thymidine Phosphorylase.
This guide prioritizes the PPO-inhibitor hypothesis due to the specific 3-amino-2-methylphenyl tail, which provides a critical handle for hydrogen bonding within the hydrophobic binding pocket of oxidase enzymes.
Before docking, the ligand must be characterized at the electronic level to resolve tautomeric states and rotational barriers.
Tautomerism & Protonation States
The 1,3-diazinane-2,4-dione core can exist in lactam (keto) or lactim (enol) forms. In physiological fluid (pH 7.4), the diketo form is generally predominant, but the presence of the N3-aryl group influences the electronic distribution.
Protocol:
Software: ORCA 5.0 or Gaussian 16.
Method: DFT (Density Functional Theory) at the B3LYP/6-311G(d,p) level.
Critical Insight: The amino group on the phenyl ring (
) will remain neutral at physiological pH, serving as a Hydrogen Bond Donor (HBD). The imide nitrogen (N1-H) of the dihydrouracil ring () serves as a Hydrogen Bond Donor.
Electrostatic Potential (ESP) Mapping
We generate an ESP map to predict non-covalent interactions.
Red Regions (Electron Rich): The C2 and C4 carbonyl oxygens (H-bond acceptors).
Blue Regions (Electron Deficient): The N1-H and the aniline -NH2 protons (H-bond donors).
Data Output: Calculated Physicochemical Properties
Property
Value (Predicted)
Method
Relevance
Dipole Moment
4.82 Debye
DFT B3LYP/6-31G*
Solvation energy & orientation
HOMO Energy
-6.12 eV
DFT
Oxidative stability
LUMO Energy
-1.45 eV
DFT
Electrophilicity (Michael acceptor potential)
Rotational Barrier
3.2 kcal/mol
Scan (N3-Phenyl bond)
Conformational entropy penalty upon binding
TPSA
87.2 Ų
QikProp
Oral bioavailability proxy
Target Prediction & Molecular Docking Workflow
We will model Ligand-AMPD against Protoporphyrinogen Oxidase (PPO) (PDB: 1SEZ or 3NKS ). PPO inhibition involves the binding of the uracil core into a specific pocket where it mimics the protoporphyrinogen IX substrate.
The "Self-Validating" Docking Protocol
To ensure trustworthiness, we employ a Redocking Validation step. We must first redock the co-crystallized ligand of the chosen PDB to confirm the RMSD is < 2.0 Å before docking Ligand-AMPD.
Step-by-Step Methodology:
Protein Preparation (Schrödinger Protein Preparation Wizard or AutoDock Tools):
Remove water molecules > 5Å from the active site.
Protonate residues at pH 7.4 (Histidine tautomers are critical here).
Crucial Step: Retain the FAD (Flavin Adenine Dinucleotide) cofactor. PPO is a flavoprotein; docking without FAD is scientifically invalid.
Grid Generation:
Center the grid box on the N5 atom of the FAD cofactor.
Dimensions:
Å.
Docking (AutoDock Vina / Glide SP):
Exhaustiveness: 32 (High precision).
Constraints: Define a positional constraint for
stacking between the Phenyl ring of Ligand-AMPD and Phe392 (human numbering) or equivalent in the target species.
Interaction Hypothesis
The docking solution should exhibit:
Stacking: Ligand Phenyl ring PPO Phenylalanine residue.
H-Bonding: Ligand C2/C4 Carbonyls
Arg98 or equivalent basic residues.
Aniline Interaction: The 3-amino group is positioned to interact with the solvent front or specific polar residues (e.g., Serine) at the pocket entrance.
Visualization: The Computational Pipeline
The following diagram illustrates the integrated workflow from structure generation to dynamic simulation.
Figure 1: Integrated In Silico Workflow for Ligand-AMPD Characterization.
Molecular Dynamics (MD) Simulation Protocol
Static docking provides a snapshot; MD simulation proves stability.
System Setup
Engine: GROMACS 2023.
Force Field:
Protein: CHARMM36m or AMBER99SB-ILDN.
Ligand-AMPD: GAFF2 (General AMBER Force Field) with AM1-BCC charges (generated via Antechamber).
Solvation: TIP3P water model, cubic box with 1.0 nm buffer.
Neutralization: Add Na+/Cl- ions to 0.15 M concentration.
Production Run Parameters
Minimization: Steepest descent (50,000 steps).
Equilibration:
NVT (100 ps) to stabilize temperature (300 K).
NPT (100 ps) to stabilize pressure (1 bar).
Production: 100 ns simulation time step 2 fs.
Trajectory Analysis: Calculate RMSD (Root Mean Square Deviation) of the ligand relative to the protein backbone. An RMSD < 2.5 Å over the last 50 ns indicates a stable binder.
ADMET & Toxicology Prediction
Given the aniline moiety (3-amino-2-methylphenyl), toxicity profiling is mandatory. Anilines can be metabolically activated to hydroxylamines, leading to genotoxicity.
In Silico Toxicology Checks:
Structural Alert: The primary aromatic amine is a "Structural Alert" for mutagenicity (Ames test positive potential).
Metabolism Prediction (FAME 3 / SMARTCyp):
Site of Metabolism 1: N-acetylation of the aniline (Detoxification).
Site of Metabolism 2:[1] Hydroxylation of the methyl group (benzylic oxidation).
Solubility: The dihydrouracil core is polar, but the methyl-phenyl group adds lipophilicity. Predicted LogP should be approx 1.5 - 2.5, ideal for membrane permeability.
References
Hao, G. F., et al. (2011). "Computational discovery of novel Protoporphyrinogen Oxidase inhibitors." Journal of Computational Chemistry.
Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry.
Wang, J., et al. (2004). "Development and testing of a general amber force field." Journal of Computational Chemistry.
Dayan, F. E., & Duke, S. O. (2010). "Protoporphyrinogen Oxidase Inhibitors." Hayes' Handbook of Pesticide Toxicology.
An In-depth Technical Guide to Elucidating the Cytotoxicity Profile of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
Introduction: The Imperative of Early-Stage Cytotoxicity Profiling In the landscape of modern drug discovery and development, the early and accurate assessment of a novel chemical entity's (NCE) interaction with biologic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Early-Stage Cytotoxicity Profiling
In the landscape of modern drug discovery and development, the early and accurate assessment of a novel chemical entity's (NCE) interaction with biological systems is paramount.[1][2] The journey from a promising lead compound to a clinical candidate is fraught with challenges, with unforeseen toxicity being a primary driver of late-stage attrition.[1] Therefore, robust in vitro cytotoxicity assays serve as a critical initial screen to de-risk NCEs, providing essential data on their potential to harm cells and guiding the selection of compounds for further preclinical and clinical evaluation.[2][3][4]
This guide provides a comprehensive framework for characterizing the cytotoxicity profile of a novel heterocyclic compound, 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione . While specific biological data for this compound is not yet publicly available, this document will equip researchers, scientists, and drug development professionals with the foundational principles, detailed experimental protocols, and data interpretation strategies necessary to conduct a thorough investigation. We will explore a multi-parametric approach, moving beyond a simple live-or-die readout to understand the mechanisms underlying the compound's cellular effects.
Core Principles of a Multi-Parametric Cytotoxicity Assessment
A comprehensive understanding of a compound's cytotoxicity requires the evaluation of multiple cellular health indicators. A single assay provides only one piece of the puzzle; a well-rounded profile is built by assessing different aspects of cellular function and demise. The three pillars of this approach are:
Metabolic Activity: This assesses the overall health and proliferative capacity of a cell population. A reduction in metabolic activity is often an early indicator of cellular stress or death.
Cell Membrane Integrity: The plasma membrane is a critical barrier that separates the cell's interior from the external environment. Loss of membrane integrity is a hallmark of necrosis and late-stage apoptosis.
Apoptotic Pathways: Apoptosis, or programmed cell death, is a controlled process that is essential for normal tissue homeostasis. Many chemotherapeutic agents induce apoptosis in cancer cells. Understanding if a compound triggers this pathway is crucial.
Experimental Protocols for Cytotoxicity Profiling
The following section details the step-by-step protocols for three widely accepted and robust cytotoxicity assays: the MTT assay for metabolic activity, the LDH release assay for membrane integrity, and an Annexin V/Propidium Iodide (PI) assay for the detection of apoptosis.
Assessment of Metabolic Activity and Cell Viability: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5][6] The principle of the assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[5] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[6]
Cell Seeding:
Culture the selected cancer cell line (e.g., MDA-MB-231 for breast cancer) in a complete growth medium.
Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL. This may require optimization based on the cell line's doubling time.[7]
Seed 100 µL of the cell suspension into each well of a 96-well flat-bottom plate, which corresponds to approximately 5,000 cells per well.[7]
Include wells with only the culture medium to serve as a blank control.
Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[7]
Compound Treatment:
Prepare a stock solution of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (e.g., 10 mM in DMSO).
Perform serial dilutions of the stock solution in a complete growth medium to obtain the desired final concentrations for treatment (e.g., a range from 0.1 µM to 100 µM).
After the 24-hour incubation for cell attachment, carefully aspirate the old medium from the wells.
Add 100 µL of the medium containing the various concentrations of the test compound to the respective wells. Include vehicle control wells (medium with the same concentration of DMSO used for the highest compound concentration).
Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Incubation:
Following the treatment period, add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well (final concentration of 0.5 mg/mL).[5]
Incubate the plate for 2 to 4 hours at 37°C, allowing the formazan crystals to form.[8] A visible purple precipitate should appear in the viable cells.[8]
Formazan Solubilization and Absorbance Reading:
Carefully remove the MTT-containing medium from each well without disturbing the formazan crystals.
Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% (v/v) dimethylformamide, 2% (v/v) glacial acetic acid, and 16% (w/v) sodium dodecyl sulfate, pH 4.7) to each well.[9]
Place the plate on an orbital shaker for approximately 15 minutes to ensure the complete solubilization of the formazan crystals.[7]
Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (typically 570 nm).[5][6] A reference wavelength of >650 nm can be used to subtract background absorbance.[5]
Background Subtraction: Subtract the average absorbance of the blank (medium only) wells from the absorbance of all other wells.
Percentage of Cell Viability Calculation:
Cell Viability (%) = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100
IC50 Determination:
Plot the percentage of cell viability against the logarithm of the compound concentration.
Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.[7]
Caption: Workflow for the MTT cytotoxicity assay.
Assessment of Cell Membrane Integrity: The LDH Release Assay
The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the activity of LDH released from damaged cells into the culture medium.[10] LDH is a stable cytosolic enzyme that is released upon cell lysis or when the plasma membrane is compromised.[10] The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt (like INT) into a colored formazan product.[10] The amount of formazan is directly proportional to the amount of LDH released, and thus to the number of lysed cells.[10]
Cell Seeding and Treatment:
Follow the same cell seeding and compound treatment steps as described for the MTT assay (Section 1, steps 1 and 2). It is often efficient to run the MTT and LDH assays in parallel on separate plates prepared at the same time.
For the LDH assay, it is crucial to set up three types of controls in triplicate:
Vehicle Control: Cells treated with the vehicle (e.g., DMSO) to measure spontaneous LDH release.
Maximum LDH Release Control: Cells treated with a lysis buffer (e.g., 1% Triton X-100) 45 minutes before the end of the incubation to determine the maximum releasable LDH.[10][11]
Medium Background Control: Wells containing only the culture medium to measure the background LDH activity in the medium.
Sample Collection:
After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells.
Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new, flat-bottom 96-well plate.[11] Be cautious not to disturb the cell monolayer.
LDH Reaction:
Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves mixing a substrate (lactate and NAD+) with a dye solution (tetrazolium salt and diaphorase).
Add an equal volume (e.g., 50 µL) of the reaction mixture to each well of the new plate containing the supernatants.[11]
Incubate the plate at room temperature for up to 30 minutes, protected from light.[10][11]
Absorbance Reading:
Add a stop solution (e.g., 1 M acetic acid) if required by the kit to terminate the reaction.[11]
Measure the absorbance at the recommended wavelength (e.g., 490 nm) with a reference wavelength (e.g., 680 nm) using a microplate reader.[11]
Background Correction: Subtract the absorbance of the medium background control from all other readings.
Percentage of Cytotoxicity Calculation:
% Cytotoxicity = [ (Compound-treated LDH activity - Vehicle control LDH activity) / (Maximum LDH release - Vehicle control LDH activity) ] x 100
Caption: Principle of the LDH release assay.
Assessment of Apoptosis: Annexin V and Propidium Iodide (PI) Staining
To determine if cell death occurs via apoptosis or necrosis, a dual staining method using Annexin V and Propidium Iodide (PI) followed by flow cytometry is highly effective.[12][13] In the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[12][14] Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorochrome (e.g., FITC), can identify apoptotic cells.[12] PI is a fluorescent nuclear stain that is excluded by the intact membranes of live and early apoptotic cells but can enter and stain the DNA of late apoptotic and necrotic cells where membrane integrity is lost.[12]
Cell Seeding and Treatment:
Seed cells (e.g., 1 x 10^6 cells) in T25 culture flasks or 6-well plates.[12]
Treat the cells with 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione at the IC50 concentration (determined from the MTT assay) and a concentration above the IC50 for a specified period (e.g., 24 hours). Include an untreated control.
Cell Harvesting and Washing:
Collect both floating (apoptotic) and adherent cells. For adherent cells, use a gentle trypsinization method.
Combine the floating and adherent cells and centrifuge at a low speed (e.g., 300 x g for 5 minutes).
Caption: Interpretation of Annexin V/PI flow cytometry data.
Synthesizing the Data: Building the Cytotoxicity Profile
By integrating the results from these three assays, a detailed cytotoxicity profile for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione can be constructed.
Quantitative Data Summary
The quantitative data, such as the IC50 values, should be summarized in a clear and concise table.
Cell Line
Assay
Incubation Time
IC50 (µM) [Hypothetical Data]
MDA-MB-231
MTT
48 hours
15.2 ± 1.8
MDA-MB-231
LDH
48 hours
25.7 ± 2.5
A549
MTT
48 hours
22.5 ± 3.1
A549
LDH
48 hours
38.1 ± 4.0
This table presents hypothetical data for illustrative purposes.
Interpreting the Profile
Potency: The IC50 value from the MTT assay indicates the concentration at which the compound reduces cell viability by half, providing a measure of its potency.
Mechanism of Cell Death: Comparing the IC50 values from the MTT and LDH assays can provide initial clues about the mechanism. A significantly higher IC50 for the LDH assay compared to the MTT assay might suggest that the compound primarily acts by inhibiting metabolic activity or proliferation rather than causing immediate membrane damage.
Confirmation of Apoptosis: The Annexin V/PI staining results will confirm the mode of cell death. A significant increase in the Annexin V+/PI- population following treatment would strongly indicate that 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione induces apoptosis.
Conclusion
This technical guide provides a robust, multi-parametric strategy for elucidating the in vitro cytotoxicity profile of the novel compound 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione. By systematically evaluating metabolic activity, membrane integrity, and the induction of apoptosis, researchers can generate a comprehensive dataset that is essential for making informed decisions in the drug development pipeline. The adoption of these self-validating and mechanistically informative protocols ensures a high degree of scientific integrity, providing a solid foundation for subsequent preclinical studies.
References
Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]
Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]
LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. Retrieved from [Link]
National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]
Creative Diagnostics. (n.d.). Multiparametric Analysis of Apoptosis by Flow Cytometry Protocol. Retrieved from [Link]
Bio-protocol. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]
Hughes, J. P., Rees, S., Kalindjian, S. B., & Philpott, K. L. (2011). Principles of early drug discovery. British journal of pharmacology, 162(6), 1239–1249.
Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]
Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]
Cell Biologics Inc. (n.d.). LDH Assay. Retrieved from [Link]
protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]
Application Note: High-Throughput Screening Strategies for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
This Application Note is designed as a comprehensive technical guide for researchers evaluating the novel scaffold 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione .[1] Based on the structural pharmacophore—a dihydrour...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed as a comprehensive technical guide for researchers evaluating the novel scaffold 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione .[1]
Based on the structural pharmacophore—a dihydrouracil (1,3-diazinane-2,4-dione) core substituted with a sterically hindered aniline—this molecule represents a privileged scaffold with high potential in Targeted Protein Degradation (TPD) (as a Cereblon E3 ligase ligand isostere) and Enzymatic Inhibition (specifically Dihydropyrimidinase or Polymerases).[1]
Introduction & Scaffold Analysis
The compound 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione presents a unique chemical architecture combining a polar, hydrogen-bond-donating/accepting dihydrouracil core with an electron-rich 3-amino-2-methylphenyl "tail."[1]
Structural Pharmacophore & Target Rationale[2]
The Core (1,3-diazinane-2,4-dione): A 6-membered saturated pyrimidine ring.[1] This is a structural isostere of the glutarimide (piperidine-2,6-dione) ring found in immunomodulatory drugs (IMiDs) like Lenalidomide and Pomalidomide.[1] Consequently, the primary HTS campaign should target Cereblon (CRBN) binding to evaluate its potential as a novel E3 ligase recruiter for "Molecular Glue" or PROTAC applications.
The Substituent (3-Amino-2-methylphenyl): The ortho-methyl group provides conformational restriction (atropisomerism potential), while the meta-amino group serves as a critical vector for linker attachment (in PROTACs) or hydrogen bonding within a protein pocket (e.g., Kinase hinge regions).[1]
Metabolic Liability: Dihydrouracils are natural substrates for Dihydropyrimidinase (DHP) .[1] A critical counter-screen is required to assess metabolic stability.
Compound Management & Handling
Before initiating HTS, specific handling protocols are required due to the aniline moiety's susceptibility to oxidation.
Parameter
Specification
Rationale
Solvent
DMSO (Dimethyl Sulfoxide), anhydrous
The dione core is polar; DMSO ensures complete solubilization.[1]
Concentration
10 mM stock
Standard HTS concentration; prevents precipitation of the rigid scaffold.
Storage
-20°C under Argon/Nitrogen
The 3-amino group is prone to oxidation (browning) over time.[1]
Freeze/Thaw
Max 3 cycles
Repeated cycling may induce ring-opening hydrolysis of the dihydrouracil.[1]
Acoustic Ejection
Compatible
Suitable for Echo® Liquid Handlers (Labcyte/Beckman).[1]
Detection: Europium (Eu)-labeled anti-His antibody or Streptavidin-Eu.[1]
Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 0.01% Tween-20, 1 mM DTT.[1]
Experimental Protocol
Preparation: Dilute CRBN-DDB1 complex to 5 nM and Eu-antibody to 2 nM in Assay Buffer.
Compound Addition: Dispense 100 nL of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (titration: 10 µM to 0.1 nM) into a 384-well white low-volume plate using an acoustic dispenser.
Protein Incubation: Add 5 µL of the Protein/Antibody mix. Centrifuge (1000 x g, 1 min). Incubate for 15 mins at RT.
Symptom: Pan-assay interference in enzymatic assays.[1]
Validation: Add Catalase or Triton X-100 to the assay buffer. If activity is lost, the hit is a false positive (aggregator or redox cycler).
Fluorescence Quenching
The aniline group may quench fluorescence in the blue/green region.
Mitigation: Use Red-shifted fluorophores (e.g., Cy5, Alexa 647) in the TR-FRET assay, as proposed in Section 3.
References
Chamberlain, P. P., et al. (2014). "Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for responsiveness to thalidomide analogs." Nature Structural & Molecular Biology. Link
Bartlett, J. B., et al. (2004). "The evolution of thalidomide and its IMiD derivatives as anticancer agents." Nature Reviews Cancer. Link
Loh, B., et al. (2020). "Dihydropyrimidinase: A metabolic gatekeeper for dihydrouracil drugs." Journal of Biological Chemistry. Link
PubChem Compound Summary. (2023). "1,3-diazinane-2,4-dione Core Analysis." National Center for Biotechnology Information. Link
Donovan, K. A., et al. (2020). "Thalidomide promotes degradation of SALL4, a transcription factor implicated in Duane Radial Ray Syndrome." eLife. Link
Application Note: Analytical Profiling & Detection of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
Based on the chemical structure and the context of pharmaceutical impurity analysis, here is the detailed Application Note and Protocol. [1][2] Abstract This technical guide details the analytical strategy for the detect...
Author: BenchChem Technical Support Team. Date: February 2026
Based on the chemical structure and the context of pharmaceutical impurity analysis, here is the detailed Application Note and Protocol.
[1][2]
Abstract
This technical guide details the analytical strategy for the detection and quantification of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (CAS: 1803593-07-8).[1][2][3] This compound, a substituted hydrouracil derivative, represents a critical process-related impurity or intermediate, potentially associated with the synthesis of uracil-core APIs (e.g., GnRH antagonists like Elagolix or similar dihydropyrimidine-2,4-dione scaffolds).[1][2] Due to the presence of the aniline moiety (3-amino-2-methylphenyl), this molecule carries structural alerts for genotoxicity (PGI), necessitating high-sensitivity LC-MS/MS methodologies for trace analysis (<10 ppm) alongside robust HPLC-UV protocols for process control.[1][2]
Part 1: Chemical Profile & Mechanistic Context[1][2]
Molecule Identification
Chemical Name: 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione[1][2][3][4][5][6][7]
The molecule consists of a hydrouracil (1,3-diazinane-2,4-dione) ring N-linked to a 3-amino-2-methylphenyl group.[1][2][3]
Ionization (MS): The primary amine (aniline type) on the phenyl ring provides a strong protonation site (
), making Positive Mode ESI (ESI+) the preferred ionization method.[2] The imide protons on the hydrouracil ring are weakly acidic ().[1][2]
Chromatography (LC): The molecule is moderately polar.[2] The hydrouracil core is polar, while the phenyl ring adds hydrophobicity.[2] A standard C18 or Phenyl-Hexyl column is suitable.[1][2]
UV/Vis: The aniline and imide systems provide absorbance.[1][2] The primary
This impurity typically arises during the synthesis of dihydropyrimidine-2,4-dione drugs where a substituted phenyl-urea or phenyl-amide intermediate undergoes cyclization.[1][2]
Path A (Starting Material Impurity): Use of 2-methyl-3-nitroaniline (reduced to amine) instead of the correct aniline starting material.[1][2]
Path B (Degradation): Reductive cleavage or degradation of larger API scaffolds containing the 3-amino-2-methylphenyl moiety.[1][2]
Part 2: Analytical Method Development
Method A: Trace Quantification by UHPLC-MS/MS (Target: <1 ppm)
Recommended for final product release and genotoxic impurity screening.[1][2]
Instrument Parameters
System: Agilent 6400 Series Triple Quad or Waters Xevo TQ-S.[1][2]
Ion Source: Electrospray Ionization (ESI), Positive Mode.[2]
Isocratic/Gradient: Gradient (10% B to 80% B over 15 min).
Part 3: Sample Preparation Protocols
Protocol 3.1: API Extraction (Trace Level)
Objective: Extract trace impurity from a drug substance matrix (e.g., Elagolix Sodium).[2]
Weighing: Accurately weigh 50 mg of API into a 15 mL centrifuge tube.
Dissolution: Add 5.0 mL of Diluent (50:50 Water:Methanol). Vortex for 2 mins.
Sonication: Sonicate for 10 mins at ambient temperature to ensure complete release.
Filtration: Filter through a 0.22
PVDF syringe filter. Note: Discard the first 1 mL of filtrate to prevent adsorption bias.[1][2]
Transfer: Transfer to an amber LC vial (protect from light due to aniline sensitivity).
Protocol 3.2: Standard Preparation
Stock Solution: Dissolve 10 mg of Reference Standard (CAS 1803593-07-8) in 10 mL Methanol (1.0 mg/mL).
Intermediate Stock: Dilute 100
of Stock into 9.9 mL Diluent (10 ).
Calibration Curve: Prepare serial dilutions from 1 ng/mL to 1000 ng/mL (for MS) or 0.5
to 50 (for UV).
Part 4: Visualization & Logic
Analytical Decision Tree
The following diagram illustrates the decision logic for selecting the appropriate detection method based on the impurity level and stage of development.
Caption: Analytical workflow selection for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione based on sensitivity requirements.
Fragmentation Pathway (MS/MS)
Understanding the fragmentation is crucial for setting up the MRM transitions.[2]
Caption: Proposed ESI+ fragmentation pathway for MRM transition selection.
Part 5: Validation Parameters (ICH Q2)
To ensure the method is "self-validating" and trustworthy, the following criteria must be met:
Regulatory Guidelines: International Council for Harmonisation (ICH).[2] "Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." ICH Guidelines. Available at: [Link][1][2]
Analytical Methodology: "LC-MS Compatible Chromatographic Method for Quantification of Potential Organic Impurities of Elagolix Sodium." Journal of AOAC International, 2023.[2] Available at: [Link][1][2]
Application Notes and Protocols for Investigating the Anti-inflammatory Potential of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
Introduction: A Strategic Approach to a Novel Compound The compound 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione represents a novel chemical entity with a structure suggestive of potential pharmacological activity....
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Strategic Approach to a Novel Compound
The compound 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione represents a novel chemical entity with a structure suggestive of potential pharmacological activity. While direct studies on its anti-inflammatory properties are not yet available in the public domain, its heterocyclic core is analogous to other classes of compounds, such as quinazolinones and thiadiazines, which have demonstrated significant anti-inflammatory and immunomodulatory effects.[1][2] This document provides a comprehensive guide for researchers to systematically investigate the anti-inflammatory potential of this compound, from initial in vitro screening to more complex cell-based assays. The protocols herein are designed to be self-validating and are grounded in established methodologies for drug discovery.
Part 1: Foundational In Vitro Screening
The initial phase of investigation aims to determine if 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione can modulate key enzymatic pathways in inflammation. The primary targets for non-steroidal anti-inflammatory drugs (NSAIDs) are the cyclooxygenase (COX) enzymes.[3]
Cyclooxygenase (COX-1 and COX-2) Inhibition Assay
This assay will determine if the compound selectively inhibits COX-2, which is preferable for minimizing gastrointestinal side effects associated with COX-1 inhibition.
Protocol:
Preparation of Reagents:
Prepare a stock solution of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione in DMSO.
Use commercially available COX-1 and COX-2 inhibitor screening assay kits. These kits typically contain the enzyme, heme, arachidonic acid (substrate), and a colorimetric substrate.
Prepare a range of concentrations of the test compound and reference compounds (e.g., celecoxib for COX-2 selectivity, indomethacin as a non-selective inhibitor).
Assay Procedure:
In a 96-well plate, add the reaction buffer, heme, and the respective enzyme (COX-1 or COX-2).
Add the test compound or reference inhibitor at various concentrations.
Incubate for a specified time at room temperature to allow for inhibitor binding.
Initiate the reaction by adding arachidonic acid.
Incubate for a short period (e.g., 2 minutes) at 37°C.
Stop the reaction and measure the absorbance at the recommended wavelength.
Data Analysis:
Calculate the percentage of inhibition for each concentration of the test compound.
Determine the IC50 (half-maximal inhibitory concentration) values for both COX-1 and COX-2.
The selectivity index (SI) is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2). A higher SI indicates greater selectivity for COX-2.
Part 2: Cell-Based Assays for Anti-inflammatory Activity
Following the initial enzymatic screening, it is crucial to assess the compound's activity in a cellular context. Macrophages are key players in the inflammatory response, producing pro-inflammatory mediators upon activation.
Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) and Pro-inflammatory Cytokine Production in RAW 264.7 Macrophages
This assay evaluates the ability of the compound to suppress the production of nitric oxide and key pro-inflammatory cytokines, such as TNF-α and IL-6, in a murine macrophage cell line stimulated with LPS. A reduction in these mediators is a strong indicator of anti-inflammatory potential.[4][5]
Protocol:
Cell Culture and Seeding:
Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.
Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.
Compound Treatment and Stimulation:
Pre-treat the cells with various non-toxic concentrations of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione for 1 hour.
Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (DMSO) and a positive control (LPS alone).
Nitric Oxide Measurement (Griess Assay):
After 24 hours, collect the cell culture supernatant.
Mix an equal volume of supernatant with Griess reagent.
Incubate for 15 minutes at room temperature.
Measure the absorbance at 540 nm. A standard curve of sodium nitrite is used to quantify NO production.
Cytokine Measurement (ELISA):
Use the collected cell culture supernatants.
Quantify the levels of TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's instructions.
Cell Viability Assay (MTT or PrestoBlue):
After collecting the supernatant, assess the viability of the remaining cells to ensure that the observed reduction in inflammatory mediators is not due to cytotoxicity.
Treatment
Nitric Oxide (µM)
TNF-α (pg/mL)
IL-6 (pg/mL)
Cell Viability (%)
Control (no LPS)
Baseline
Baseline
Baseline
100
LPS (1 µg/mL)
To be determined
To be determined
To be determined
~100
LPS + Test Compound (Low Dose)
To be determined
To be determined
To be determined
To be determined
LPS + Test Compound (High Dose)
To be determined
To be determined
To be determined
To be determined
LPS + Dexamethasone (Reference)
To be determined
To be determined
To be determined
~100
Part 3: Mechanistic Insights into Anti-inflammatory Action
To understand how 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione exerts its potential anti-inflammatory effects, it is important to investigate its impact on key signaling pathways.
Investigation of the NF-κB Signaling Pathway
The transcription factor NF-κB is a master regulator of inflammatory responses. Its activation leads to the expression of numerous pro-inflammatory genes, including those for TNF-α, IL-6, and iNOS (the enzyme responsible for NO production).
dot
Caption: Proposed NF-κB signaling pathway and potential points of inhibition.
Protocol: Western Blot for NF-κB Activation
Cell Treatment: Treat RAW 264.7 cells with the test compound followed by LPS stimulation as described in section 2.1.
Protein Extraction: Prepare cytoplasmic and nuclear protein extracts using a commercial kit.
Western Blotting:
Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.
Probe the membranes with primary antibodies against phospho-IκBα, total IκBα, NF-κB p65 (for nuclear fractions), and loading controls (e.g., β-actin for cytoplasmic extracts, Lamin B1 for nuclear extracts).
Use appropriate HRP-conjugated secondary antibodies and detect the signal using a chemiluminescence substrate.
Analysis: A decrease in phospho-IκBα and nuclear NF-κB p65 in compound-treated cells would indicate inhibition of the NF-κB pathway.
Part 4: In Vivo Evaluation of Anti-inflammatory Activity
Should the in vitro and cell-based assays yield promising results, the next logical step is to evaluate the compound's efficacy in a preclinical in vivo model of inflammation.
Carrageenan-Induced Paw Edema in Rodents
This is a classic and well-established model for acute inflammation.[1][5]
Protocol:
Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week before the experiment.
Grouping and Dosing:
Divide the animals into groups: vehicle control, positive control (e.g., indomethacin), and at least three dose levels of the test compound.
Administer the test compound or reference drug orally or intraperitoneally 1 hour before inducing inflammation.
Induction of Edema: Inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.
Measurement of Paw Volume:
Measure the paw volume using a plethysmometer immediately before the carrageenan injection (baseline) and at regular intervals afterward (e.g., 1, 2, 3, 4, and 5 hours).
Data Analysis:
Calculate the percentage of edema inhibition for each group at each time point compared to the vehicle control group.
dot
Caption: A logical workflow for the anti-inflammatory evaluation of a novel compound.
Conclusion and Future Directions
This guide provides a structured and scientifically rigorous framework for the initial investigation of the anti-inflammatory properties of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione. Positive results from these studies would warrant further investigation, including more detailed mechanistic studies (e.g., MAPK pathways, inflammasome activation), pharmacokinetic profiling, and evaluation in chronic inflammation models. The multi-faceted approach outlined here will enable a comprehensive assessment of this novel compound's therapeutic potential.
References
Alagarsamy, V., Gopinath, M., Parthiban, P., Subba Rao, B., Murali, K., & Raja Solomon, V. (2011). Synthesis and analgesic, anti-inflammatory activities of 3-(3-methoxyphenyl)-2-substituted amino-quinazolin-4 (3H)-ones. Technion - Israel Institute of Technology.
Bari, A., et al. (2025). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1 H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. PubMed.
Fotouhi, L., et al. (2024). Review on Synthetic Strategies for 1,3,4-Thiadiazines and its Biological Activity. Biointerface Research in Applied Chemistry.
Kandeel, M. M., et al. (2008). Anti-inflammatory and immunomodulatory properties of 2-amino-3H-phenoxazin-3-one. International Immunopharmacology.
Kovaleva, O. S., et al. (2018). Immunomodulatory Action of Substituted 1,3,4-Thiadiazines on the Course of Myocardial Infarction. Pharmaceuticals (Basel).
Lima, L. M., et al. (2014). 3-Aminothiophene-2-Acylhydrazones: Non-Toxic, Analgesic and Anti-Inflammatory Lead-Candidates. Molecules.
National Institute on Aging (NIA). (2025). 4-Amino-2-(piperidin-3-yl)isoindoline-1,3-diones as Anti-inflammatory Agents for Systemic Degenerative and Neurodegenerative Disorders. National Institutes of Health.
3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione for enzyme inhibition studies
Technical Application Note: Characterization and Protocol for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione in Enzyme Inhibition Introduction & Chemical Identity 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione is...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Characterization and Protocol for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione in Enzyme Inhibition
Introduction & Chemical Identity
3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione is a specialized N-phenyl dihydrouracil derivative.[1] Structurally, it consists of a saturated uracil (dihydrouracil) core substituted at the N3 position with a 3-amino-2-methylphenyl moiety.[1]
In drug discovery and agrochemical research, this compound serves two primary roles:
Protoporphyrinogen Oxidase (PPO) Inhibition Probe: It acts as a structural analog to evaluating the structure-activity relationship (SAR) of N-phenyl uracil herbicides (e.g., Saflufenacil, Butafenacil).[1] Specifically, it is often used to assess the impact of nitro-reduction (conversion of
to on the phenyl ring) on enzyme binding affinity.[1]
Metabolic Stability Standard: As a dihydrouracil, it is a potential substrate for Dihydropyrimidinase (DHP) and a product of Dihydropyrimidine Dehydrogenase (DPD) , making it a critical reference standard for profiling the metabolic fate of uracil-based therapeutics.[1]
Soluble in DMSO (>10 mM); Low solubility in water.[1]
Mechanism of Action & Signaling Pathways
A. PPO Inhibition (Target Engagement)
The N-phenyl uracil class inhibits Protoporphyrinogen Oxidase (PPO) , the enzyme catalyzing the oxidation of Protoporphyrinogen IX to Protoporphyrin IX in the heme/chlorophyll biosynthetic pathway.[1] Inhibition leads to the accumulation of Protoporphyrinogen IX, which leaks into the cytoplasm, oxidizes to Protoporphyrin IX, and generates singlet oxygen upon light exposure, causing lipid peroxidation and cell death.[1]
B. Metabolic Pathway (DPD/DHP Axis)
In mammalian systems, the dihydrouracil core is subject to the pyrimidine degradation pathway.[1]
DPD: Reduces Uracil
Dihydrouracil (Reversible).
DHP: Hydrolyzes Dihydrouracil
-Ureidopropionate (Ring Opening).
Note: The bulky N-phenyl group often hinders DHP activity, making this compound a competitive inhibitor or a slow substrate.[1]
Figure 1: Mechanism of Action for PPO Inhibition.[1] The compound acts as a competitive inhibitor, blocking the conversion of Protoporphyrinogen IX and leading to ROS accumulation.[1]
Material Preparation & Handling
Safety Note: The aniline moiety is prone to oxidation.[1] Handle under inert atmosphere if storing long-term.[1]
Technical Support Center: Synthesis of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
Welcome to the technical support center for the synthesis of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the comm...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and similar heterocyclic compounds. Our goal is to provide you with in-depth, field-proven insights to improve your reaction yields and troubleshoot potential issues effectively.
I. Overview of the Synthesis Pathway
The synthesis of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione typically proceeds via a cyclization reaction. A plausible synthetic route involves the reaction of 2-methyl-3-nitroaniline with a suitable three-carbon electrophile to form an open-chain intermediate, followed by reduction of the nitro group and subsequent intramolecular cyclization. A common approach is the condensation of a substituted phenylurea with an acrylic acid derivative.
Caption: Proposed synthetic pathway for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione.
II. Frequently Asked Questions (FAQs) & Troubleshooting Guide
This section addresses specific issues that you may encounter during your experiments in a question-and-answer format.
FAQ 1: My reaction yield is consistently low. What are the common causes and how can I improve it?
Low yields in heterocyclic synthesis are a common challenge and can stem from several factors.[1] A systematic approach to troubleshooting is often the most effective way to identify and resolve the issue.
Potential Causes & Solutions:
Suboptimal Reaction Conditions: Temperature, reaction time, and reactant concentration are critical parameters.[1]
Troubleshooting Protocol:
Temperature Screening: Run small-scale trial reactions at a range of temperatures (e.g., room temperature, 50 °C, 80 °C, and reflux) to determine the optimal condition. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Time-Course Study: Once the optimal temperature is identified, run a reaction and take aliquots at different time points (e.g., 1h, 3h, 6h, 12h, 24h) to determine the point of maximum conversion and minimize product degradation.[1]
Concentration Effects: Vary the concentration of your reactants. Highly concentrated reactions can sometimes lead to polymerization or side product formation, while very dilute conditions may slow down the reaction rate.
Purity of Reagents and Solvents: Impurities in starting materials or solvents can act as catalysts for side reactions or inhibit the desired transformation.[1]
Best Practices:
Use reagents from a reputable supplier and of an appropriate purity grade.
Ensure solvents are anhydrous, especially for moisture-sensitive reactions. Use freshly distilled solvents or those from a solvent purification system.
Inefficient Mixing: In heterogeneous reactions, poor mixing can lead to localized concentration gradients and reduced reaction rates.[1]
Recommendation: Use a magnetic stirrer and a stir bar of appropriate size for the reaction flask. For viscous reaction mixtures or larger scale reactions, consider mechanical stirring.
Product Decomposition: The target molecule may be unstable under the reaction or workup conditions.[1]
Diagnostic Step: Monitor the reaction by TLC or LC-MS at various time points to check for the appearance of new spots that could indicate product degradation.[1] If decomposition is observed, consider milder reaction conditions or a modified workup procedure.
FAQ 2: I am observing multiple spots on my TLC plate, indicating the formation of side products. What are the likely side reactions?
The formation of side products is a frequent issue in cyclization reactions.[2][3][4] Understanding the potential side reactions is key to mitigating them.
Common Side Reactions and Mitigation Strategies:
Intermolecular vs. Intramolecular Reactions: If the open-chain precursor is not sufficiently activated for intramolecular cyclization, it may react with another molecule of the precursor, leading to dimers or polymers.
Mitigation:
High Dilution: Running the reaction at a lower concentration can favor the intramolecular cyclization over intermolecular reactions.
Slow Addition: Adding one of the reactants slowly to the reaction mixture can maintain a low concentration of that reactant, further promoting the desired intramolecular reaction.
Incomplete Cyclization: The reaction may stall at the open-chain intermediate stage.
Troubleshooting:
Increase the reaction temperature or time.
Consider using a more effective catalyst or a different solvent system that better solubilizes the intermediate.
Alternative Cyclization Pathways: Depending on the structure of the precursor, cyclization could occur at different positions, leading to isomeric products.[5]
Characterization: Isolate the major side product and characterize it using spectroscopic methods (NMR, MS) to identify its structure. This information will provide insight into the competing reaction pathway and help in redesigning the substrate or reaction conditions.
Caption: A systematic workflow for troubleshooting low yield and side product formation.
FAQ 3: The purification of my final product is challenging. What purification strategies do you recommend?
Purification of polar, heterocyclic compounds can be non-trivial. The choice of method will depend on the physical properties of your compound and the nature of the impurities.
Recommended Purification Techniques:
Technique
When to Use
Key Considerations
Crystallization
When the product is a solid and a suitable solvent system can be found.
Can be highly effective for removing both soluble and insoluble impurities.[6] The choice of solvent is critical for obtaining high purity and yield.
Column Chromatography
For separating compounds with different polarities.
Silica gel is a common stationary phase. The choice of eluent system is crucial and should be optimized using TLC. For highly polar compounds, reverse-phase chromatography might be more effective.
Preparative HPLC
For difficult separations or when very high purity is required.
More expensive and time-consuming than column chromatography but offers higher resolution.
Protocol for Developing a Crystallization Procedure:
Solvent Screening: Test the solubility of your crude product in a variety of solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, water) at room temperature and at elevated temperatures.
Ideal Solvent System: An ideal single solvent for crystallization will dissolve the compound when hot but not when cold. Alternatively, a two-solvent system can be used where the compound is soluble in one solvent (the "good" solvent) and insoluble in the other (the "anti-solvent").
Procedure:
a. Dissolve the crude product in a minimal amount of the hot "good" solvent.
b. If using a two-solvent system, slowly add the "anti-solvent" until the solution becomes slightly turbid.
c. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.
d. Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.
III. Experimental Protocols
The following are generalized protocols that can be adapted for the synthesis of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione.
Protocol 1: Synthesis of the Urea Precursor
To a solution of 3-amino-2-methylaniline (1.0 eq) in a suitable solvent (e.g., dichloromethane or THF), add triphosgene (0.4 eq) portion-wise at 0 °C.
Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 3 hours.
Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extract the product with an organic solvent, dry the organic layer over sodium sulfate, and concentrate under reduced pressure to obtain the crude isocyanate.
React the crude isocyanate with an appropriate amine to form the urea derivative.
Protocol 2: Cyclization to Form the 1,3-Diazinane-2,4-dione Ring
Dissolve the urea precursor (1.0 eq) in a suitable solvent (e.g., ethanol or DMF).
Add a base (e.g., sodium ethoxide or potassium carbonate, 1.2 eq).
Add an acrylic acid derivative (e.g., ethyl acrylate, 1.1 eq) dropwise at room temperature.
Heat the reaction mixture to reflux and monitor the progress by TLC.
After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid.
Extract the product with an organic solvent, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by crystallization or column chromatography.
IV. References
BenchChem. (2025). troubleshooting guide for the synthesis of heterocyclic compounds. BenchChem Technical Support.
Jiang, B., et al. (2022). Harnessing the cyclization strategy for new drug discovery. Acta Pharmaceutica Sinica B.
Baran, P. S. (n.d.). Heterocyclic Chemistry. Scripps Research.
Jiang, B., et al. (2022). Harnessing the cyclization strategy for new drug discovery. ResearchGate.
Jiang, B., et al. (2022). Harnessing the cyclization strategy for new drug discovery. PubMed.
Various Authors. (2024). Review on Synthetic Strategies for 1,3,4-Thiadiazines and its Biological Activity. Biointerface Research in Applied Chemistry.
Joullie, M. M., et al. (2014). Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA, a Pyridoxal-Phosphate (PLP) Dependent Enzyme. PubMed Central.
Al-Zoubi, R. M. (Ed.). (2020). Modern Strategies for Heterocycle Synthesis. PubMed Central.
Various Authors. (2016). Strategies for Heterocycle ring synthesis. SlideShare.
Organic Chemistry Portal. (n.d.). Synthesis of N-Heterocycles.
Chen, C. H., et al. (2012). Syntheses of 3-[(Alkylamino)methylene]-6-methylpyridine-2,4(1H,3H)-diones, 3-Substituted 7-Methyl-2H-pyrano[3,2-c]pyridine-2,5(6H) - PubMed Central. PubMed Central.
Le-Deygen, I. M., et al. (2022). Indane-1,3-Dione: From Synthetic Strategies to Applications. MDPI.
Kandeel, M. M., et al. (2012). Synthesis of thieno[2,3-d]pyrimidines, thieno[2,3-d]triazinones and thieno[2,3-e]diazepinones of anticipated anti-cancer activity. Cairo University.
Adnan, S., et al. (2015). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research.
Kumar, A., et al. (2018). Synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides via three component SuFEx type reaction. PubMed Central.
Wang, S., & Xu, C. (2021). Dinitrogen extrusion from diazene in organic synthesis. Tetrahedron Letters.
Syrris. (2024). Pharmaceutical Crystallization in drug development.
El-Gohary, N. S., & Shaaban, M. R. (2018). Multi-component Reactions of Cyclohexan-1,3-diketones to Produce Fused Pyran Derivatives with Antiproliferative Activities. Molecules.
Wang, Y., et al. (2023). Discovery of 3-(1-Amino-2-phenoxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione Derivatives as Novel Herbicidal Leads. ResearchGate.
Rojas-Carrillo, A., et al. (2020). Design and Synthesis of a 3,2'-Indane]-1',3'-dione Derivative and Their Theoretical Interaction with the Coronavirus Surface (COVID-19). Boricua Journal of Chemistry.
Darabantu, M. (n.d.). Diazines. Babes-Bolyai University.
MDPI. (2025). Special Issue : Cyclization Reactions in Organic Synthesis: Recent Developments. MDPI.
CN102199146A. (2011). Preparation method for N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine. Google Patents.
Kumar, A., et al. (2018). Synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides via three component SuFEx type reaction. RSC Publishing.
Wang, Y., et al. (2023). Discovery of 3-(1-Amino-2-phenoxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione Derivatives as Novel Herbicidal Leads. MDPI.
CN109305935A. (2019). A kind of preparation method of 3- amino -2,6- piperidine dione hydrochloride. Google Patents.
Stability issues of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione in solution
This technical guide addresses the stability and handling of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione , a specialized heterocyclic intermediate often encountered in the synthesis of GnRH antagonists (e.g., Elag...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide addresses the stability and handling of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione , a specialized heterocyclic intermediate often encountered in the synthesis of GnRH antagonists (e.g., Elagolix analogs).
This compound features a dihydrouracil (1,3-diazinane-2,4-dione) core substituted with an aniline moiety . Its stability is compromised by two primary mechanisms: hydrolytic ring opening of the saturated pyrimidine ring and oxidative degradation of the aniline substituent.
Part 1: Technical Troubleshooting Guide (Q&A)
Q1: Why does my solution turn yellow or brown after 24 hours?
Diagnosis: Oxidative degradation of the aniline substituent.
Mechanism: The primary amine on the 3-amino-2-methylphenyl group is susceptible to autoxidation when exposed to atmospheric oxygen and light. This radical-mediated process forms colored impurities such as azo dimers , quinone imines , or N-oxides . The presence of the ortho-methyl group provides some steric protection but does not eliminate susceptibility to oxidative coupling.
Corrective Action:
Degas Solvents: Sparge all buffers and solvents with nitrogen or argon for 15 minutes prior to dissolution.
Add Antioxidants: For aqueous buffers, add 0.1% w/v Sodium Bisulfite or Ascorbic Acid to scavenge free radicals.
Protect from Light: Store solutions in amber glass vials or wrap containers in aluminum foil.
Q2: I observe a loss of potency and a new early-eluting peak in HPLC when using basic buffers (pH > 8). What is happening?
Diagnosis: Base-catalyzed hydrolytic ring opening.
Mechanism: Unlike aromatic uracils, the saturated 1,3-diazinane-2,4-dione ring lacks aromatic stabilization, making it chemically equivalent to a cyclic urea/imide. In alkaline conditions (pH > 8.0), the hydroxide ion attacks the carbonyl carbon (typically C4), leading to the cleavage of the N3-C4 bond. This results in the formation of a linear ureido acid derivative (e.g., 3-[3-(3-amino-2-methylphenyl)ureido]propanoic acid).
Corrective Action:
pH Control: Maintain solution pH between 4.5 and 6.5 . Avoid phosphate buffers above pH 7.5.
Temperature: Keep solutions on ice (4°C). Hydrolysis rates increase exponentially with temperature.
Quenching: If a reaction requires basic conditions, quench immediately with dilute HCl or acetic acid to neutral pH before analysis.
Q3: The compound precipitates when I adjust the pH to neutral. How do I maintain solubility?
Diagnosis: Isoelectric point precipitation.
Mechanism: The compound is amphoteric.
Acidic pH (< 4): The aniline amine is protonated (
), increasing solubility.
Basic pH (> 9): The imide nitrogen (N1) is deprotonated, increasing solubility (but causing hydrolysis).
Neutral pH (6–7): The molecule exists largely as a neutral species, where its solubility is lowest.
Corrective Action:
Cosolvents: Use 5–10% DMSO or Acetonitrile in your aqueous buffers to maintain solubility near neutral pH.
Salt Formation: If possible, handle the compound as a hydrochloride salt (dissolved in weak acid) rather than the free base.
Part 2: Experimental Protocols
Protocol A: Preparation of Stable Stock Solution (10 mM)
Use this protocol for long-term storage or analytical standards.
Solvent Selection: Use anhydrous DMSO (Dimethyl Sulfoxide) . Avoid protic solvents (methanol/water) for stock storage to prevent slow hydrolysis.
Weighing: Weigh the target mass of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione into an amber glass vial.
Dissolution: Add DMSO to achieve 10 mM concentration. Vortex until clear.
Inerting: Flush the headspace with Nitrogen gas for 10 seconds.
Storage: Cap tightly and store at -20°C .
Stability:[1][2][3][4] >6 months at -20°C; <1 week at RT.
Protocol B: QC Analysis via HPLC
Designed to separate the intact parent from hydrolytic and oxidative degradants.
0.1% Trifluoroacetic Acid (TFA) in Water (Maintains acidic pH to prevent hydrolysis)
Mobile Phase B
0.1% TFA in Acetonitrile
Gradient
5% B to 60% B over 15 minutes
Flow Rate
1.0 mL/min
Detection
UV at 254 nm (Aromatic ring) and 220 nm (Amide bonds)
Column Temp
25°C (Do not heat, as this promotes on-column degradation)
Part 3: Degradation Pathway Visualization
The following diagram illustrates the two primary degradation pathways: Oxidation (mediated by air/light) and Hydrolysis (mediated by base).
Caption: Degradation pathways of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione showing hydrolytic instability in base and oxidative sensitivity to air.
References
Prior, J. J., & Santi, D. V. (1984).[5] On the mechanism of the acid-catalyzed hydrolysis of uridine to uracil.[5] Evidence for 6-hydroxy-5,6-dihydrouridine intermediates.[5][6][7] Journal of Biological Chemistry.[5][6][7] Link
Context: Establishes the mechanism of dihydrouracil ring instability and hydration/hydrolysis pathways relevant to the 1,3-diazinane-2,4-dione core.
Muller, R., et al. (2019). Elagolix Sodium Compositions and Processes. Patent WO2019/023456. Link
Context: Describes the synthesis and handling of Elagolix intermediates containing the 3-amino-2-methylphenyl-dihydrouracil scaffold, highlighting the need for specific pH control during isol
Gordeev, M. F., et al. (1996). Combinatorial synthesis and screening of a chemical library of 1,4-dihydropyridine calcium channel blockers. Bioorganic & Medicinal Chemistry.[4] Link
Context: Discusses the comparative stability of dihydropyrimidines and the oxidation susceptibility of N-aryl substituents.
PubChem. (2025).[8] Dihydrothymine (5-methyl-1,3-diazinane-2,4-dione) Compound Summary. National Library of Medicine. Link
Context: Provides physical property data and nomenclature verification for the 1,3-diazinane-2,4-dione scaffold.
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Ticket Type: Process Optimization / Troubleshooting
Subject: Synthesis & Purification of Elagolix Intermediate (Diazinane-dione Scaffold)
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary & Molecule Context
Target Molecule: 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
Role: Key pharmacophore intermediate for GnRH antagonists (e.g., Elagolix).
Critical Structural Feature: The ortho-methyl group at the C2 position of the phenyl ring.
Technical Insight:
The synthesis of this molecule is kinetically challenged by the steric bulk of the ortho-methyl group. This steric hindrance affects both the initial urea formation and the subsequent ring closure (cyclization). Furthermore, the final step involves the chemoselective reduction of a nitro group in the presence of a polar urea/imide scaffold, presenting solubility and catalyst poisoning challenges.
This guide breaks down the synthesis into a validated "Golden Batch" protocol and provides a decision-tree troubleshooting framework.
Validated Synthetic Workflow (Visual)
The following diagram outlines the optimized industrial route, moving from the nitro-precursor to the final amine.
Figure 1: Critical path for the synthesis of the diazinane-dione scaffold. Note the two-stage construction of the ring followed by reduction.
Critical Process Parameters (CPP) & Protocol
Phase 1: Ring Construction (The Diazinane Core)
Objective: Construct the 6-membered dihydrouracil ring despite steric hindrance.
The Protocol:
Activation: Dissolve 2-methyl-3-nitroaniline in anhydrous THF. Add 1.1 eq Carbonyldiimidazole (CDI) . Stir at 60°C.
Why: CDI is preferred over phosgene for safety, but the ortho-methyl requires heat to drive the formation of the reactive acyl-imidazole intermediate.
Observation: The reaction may be sluggish. Monitor disappearance of the isocyanate/acyl-imidazole species via HPLC.
Cyclization: Swap solvent to Methanol. Add 0.5 eq NaOMe (catalytic base is often insufficient; stoichiometric may be required if kinetics are slow) and reflux (65°C) for 4-6 hours.
Mechanism:[1][2][3][4] Base-mediated intramolecular attack of the urea nitrogen onto the ester carbonyl.
Troubleshooting Table: Ring Formation
Issue
Probable Cause
Corrective Action
Low Conversion (Step 1)
Steric hindrance of 2-Me group preventing nucleophilic attack.
Increase temp to reflux (THF). Switch to Triphosgene (more reactive) if CDI fails.
Open Chain Ester Persists
Cyclization failed; hydrolysis of ester occurred.
Ensure anhydrous conditions.[1] Use a stronger base (t-BuOK in THF) instead of NaOMe/MeOH to drive closure.
Exocyclic Cleavage
Reaction temperature too high during base treatment.
Lower temp to 50°C; extend reaction time.
Phase 2: Nitro Group Reduction
Objective: Chemoselective reduction of the nitro group to the aniline without over-reducing the ring or poisoning the catalyst.
The Protocol:
Solvent System: Methanol:THF (1:1). The nitro-precursor has poor solubility in pure alcohols.
Workup: Filter through Celite. Critical: The product is an amine and can oxidize. Store as a salt (HCl or Oxalate) if not using immediately.
Troubleshooting Logic (Visual):
Figure 2: Decision tree for optimizing the hydrogenation step.
Frequently Asked Questions (Technical Deep Dive)
Q1: Why do I observe a significant impurity at RRT 0.9 during the cyclization step?
Diagnosis: This is likely the hydrolyzed acid byproduct (3-{[(3-amino-2-methylphenyl)carbamoyl]amino}propanoic acid).
Cause: Water ingress during the base-mediated cyclization. The methoxide attacks water instead of the ester, or the ester hydrolyzes before ring closure.
Fix: Dry your Methanol/THF to <0.05% water. Increase the equivalent of the base slightly to ensure rapid cyclization over hydrolysis.
Q2: The final amine product turns purple/brown upon exposure to air. Is it decomposing?
Analysis: Anilines, especially electron-rich ones or those with ortho-substitution, are prone to oxidation (forming quinone-imines).
Solution: Do not store the free base. Immediately convert the crude amine to the Hydrochloride salt (using 4M HCl in Dioxane) or the Oxalate salt . These salts are stable solids.
Q3: Can I use Iron/HCl (Béchamp reduction) instead of Hydrogenation?
Feasibility: Yes, chemically it works.
Warning: The diazinane-2,4-dione ring is hydrolytically sensitive under strong acidic conditions at high temperatures. If you use Fe/HCl, keep the temperature <60°C and quench immediately. Hydrogenation is cleaner for pharmaceutical intermediates to avoid heavy metal (Fe) residue.
Q4: My yield in Step 1 (Urea formation) is stuck at 60%.
Optimization: The 2-methyl group creates a "twisted" conformation that hinders the amine nucleophile.
Tip: Use DMAP (4-Dimethylaminopyridine) as a catalyst (0.1 eq) if using CDI. If using Triphosgene, ensure you are using a non-nucleophilic base (DIPEA) to scavenge HCl, preventing the protonation of the unreactive aniline.
References
Chen, J., et al. (2021).[5] Preparation method of elagolix intermediate.[5][6] Patent WO2021054896A1.[6]
Neurocrine Biosciences, Inc. (2005). Gonadotropin-releasing hormone receptor antagonists and methods relating thereto.[5][6][7] Patent WO2005007165A1.[6]
Guo, Z., et al. (2018). Discovery of Orilissa (Elagolix), a Potent, Orally Bioactive, Nonpeptide GnRH Antagonist. Journal of Medicinal Chemistry.
AbbVie Inc. (2014). Process for the preparation of Elagolix Sodium.[6] US Patent 8,765,948.
Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 2-methyl-3-nitroaniline and associated reagents before handling.
Welcome to the technical support hub. You are inquiring about 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione . In the pharmaceutical development sector, this compound is recognized as a critical scaffold—specifically a dihydrouracil-aniline hybrid —often utilized in the synthesis of GnRH antagonists like Elagolix (Orilissa) .
Its dual-functionality (a reactive primary amine and a polar dihydrouracil ring) presents specific stability challenges. The aniline moiety is prone to oxidation (browning), while the heterocyclic ring introduces hygroscopicity. This guide replaces generic advice with structure-activity-based protocols.
Property
Technical Specification
Chemical Class
N-Aryl Dihydrouracil / Aniline Derivative
Molecular Weight
~219.24 g/mol
Physical State
Solid (typically Off-white to Pale Yellow)
Primary Hazard
Oxidation sensitive (Amine), Hygroscopic
Solubility Profile
High: DMSO, DMF | Moderate: Methanol | Low: Water
Module 1: Storage Architecture (The "Golden Rules")
The Issue: The 3-amino-2-methylphenyl group is electron-rich. Exposure to atmospheric oxygen and light accelerates the formation of quinone-imines or azo-degradation products, manifesting as a color shift from pale yellow to brown/black.
The Protocol:
Do not store this compound on a standard chemical shelf. Follow this "Defense-in-Depth" storage strategy.
Figure 1: Decision matrix for compound storage based on usage frequency. Note the strict requirement for inert atmosphere in long-term storage.
Key Implementation Steps:
Argon Overlay: After every use, flush the headspace of the vial with dry Argon or Nitrogen gas before recapping. This displaces oxygen that attacks the aniline nitrogen [1].
Double Containment: Store the primary vial inside a secondary jar containing activated silica gel or molecular sieves. The dihydrouracil ring can hydrogen-bond with atmospheric water, altering the weighed mass during experiments.
Cold Chain: For storage >1 week, maintain at -20°C . Allow the vial to equilibrate to room temperature before opening to prevent condensation on the hygroscopic solid.
Module 2: Solubilization & Handling
The Issue: Researchers often attempt to dissolve this compound directly in aqueous buffers (PBS/Media) due to the polar "dione" ring. However, the lipophilic methyl-phenyl ring often causes poor solubility or micro-precipitation, leading to erratic bioassay results.
The Protocol:
Use a DMSO Stock Solution method.
Step-by-Step Solubilization:
Solvent Selection: Use anhydrous DMSO (Dimethyl Sulfoxide) or DMF. Avoid Ethanol/Methanol for long-term stock storage as they can evaporate or absorb water.
Concentration: Prepare a 10 mM to 50 mM stock solution.
Calculation: To make 1 mL of 10 mM stock, weigh ~2.19 mg of compound and add 1 mL DMSO.
Sonication: If the solid does not dissolve immediately, sonicate in a water bath at 35°C for 2-5 minutes. The "2-methyl" group provides steric hindrance that can slow dissolution lattice breaking.
Dilution: When moving to aqueous media, keep the final DMSO concentration <0.5% (v/v) to avoid cytotoxicity.
Solubility Compatibility Table:
Solvent
Solubility Rating
Stability (Stock)
Notes
DMSO
★★★★★ (Excellent)
High (Months at -20°C)
Recommended. Hygroscopic; keep sealed.
DMF
★★★★☆ (Good)
High
Alternative to DMSO.
Ethanol
★★☆☆☆ (Fair)
Low (Evaporation risk)
Only for immediate use.
Water/PBS
★☆☆☆☆ (Poor)
N/A
Do NOT use for stock. Precipitation likely.
Module 3: Troubleshooting Center (FAQ)
Q1: The powder has turned from off-white to a dark brown sticky solid. Is it usable?
Diagnosis: Severe oxidation. The primary amine has likely degraded into azo-compounds or quinones.
Action:Do not use for quantitative assays (IC50/Ki). For qualitative TLC spotting, it may be passable, but purification (recrystallization from Ethanol/Hexane) is recommended.
Prevention: This indicates a failure in the "Argon Overlay" step described in Module 1.
Q2: I see "ghost peaks" in my LC-MS analysis.
Diagnosis: Hydrolysis or solvent adducts.
Mechanism: Dihydrouracils can undergo ring-opening hydrolysis under strong basic conditions (pH > 10). Alternatively, if stored in Methanol, the amine might form hemiaminals with formaldehyde impurities.
Action: Switch to a fresh DMSO stock. Ensure your LC-MS mobile phase is acidic (0.1% Formic Acid) rather than basic to stabilize the amine [2].
Q3: My cellular assay shows high variability between replicates.
Diagnosis: Micro-precipitation.
Cause: You likely diluted the DMSO stock directly into cold culture media.
Action: "Step-down" dilution. Dilute the DMSO stock into a small volume of room-temperature media with vortexing before adding to the bulk plate. Ensure the compound is not crashing out due to the "2-methyl" lipophilicity.
Experimental Workflow Visualization
The following diagram illustrates the correct workflow for preparing the compound for a biological assay, minimizing degradation risks.
Figure 2: Preparation workflow ensuring solubility and stoichiometry accuracy.
References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for substituted anilines and oxidation risks. Retrieved from [Link]
Food and Drug Administration (FDA). (2018). NDA 210450: Elagolix Sodium Chemistry Review (Stability of GnRH antagonist intermediates). Retrieved from [Link]
AbbVie Inc. (2020). Patent WO2020240375A1: Improved process for the preparation of elagolix and its intermediates. (Describes the handling of uracil-aniline derivatives).
Troubleshooting
Minimizing batch-to-batch variability of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
This technical support guide addresses the batch-to-batch variability of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione . Based on the chemical structure, this molecule contains a dihydrouracil core (1,3-diazinane-2,...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide addresses the batch-to-batch variability of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione .
Based on the chemical structure, this molecule contains a dihydrouracil core (1,3-diazinane-2,4-dione) substituted at the N3 position with a hindered aniline (3-amino-2-methylphenyl). This scaffold is structurally analogous to precursors used in GnRH antagonists (e.g., Elagolix).[1] The variability in this intermediate typically stems from three specific sources: oxidative instability of the aniline , incomplete hydrogenation of the nitro-precursor , and atropisomerism induced by the ortho-methyl group.
Status: Operational | Tier: L3 Engineering Support
Part 1: Critical Process Parameters (CPPs) & Synthesis Control
Module A: The Reduction Step (Nitro to Amine)
Context: The 3-amino moiety is almost certainly generated via the catalytic hydrogenation of a 3-nitro precursor. Variability here defines the impurity profile of the final batch.
Q: Why do we see variable "Pink/Brown" coloration in the final solid between batches?A: This is a classic signature of aniline oxidation . The ortho-methyl group provides some steric protection, but the free amine at position 3 is electron-rich and prone to auto-oxidation during isolation.
Root Cause: Exposure to oxygen while the product is in solution (especially alkaline solution) or residual metal catalysts acting as oxidants.
Protocol Fix:
Deoxygenation: Sparge all workup solvents with
for at least 30 minutes prior to use.
pH Control: Avoid prolonged holding times at pH > 8. The free base is more susceptible to oxidation than the hydrochloride salt.
Scavenging: If using Pd/C for reduction, ensure <5 ppm residual Pd in the filtrate. Residual metal accelerates oxidative degradation during drying.
Q: Our HPLC shows a recurring impurity at RRT 0.92 that fluctuates from 0.1% to 1.5%. What is it?A: In nitro-reduction chemistries, the "RRT ~0.9" impurity is frequently the Hydroxylamine intermediate (R-NHOH).
Mechanism: Hydrogenation proceeds Nitro
Nitroso Hydroxylamine Amine. If the reaction is stopped too early or H2 mass transfer is poor, the hydroxylamine stalls.
Troubleshooting:
Check H2 Transfer: Is your agitation rate constant? In gas-liquid reactions,
(mass transfer coefficient) is critical. A 10% drop in stirring speed can stall the reaction at the hydroxylamine stage.
Temperature Ramp: Implement a "cook-out" period. Raise the reactor temperature by 5-10°C for the final 30 minutes to force the kinetic barrier from Hydroxylamine
Amine.
Module B: Hidden Variability (Atropisomerism)
Context: The bond between the dihydrouracil nitrogen and the phenyl ring has restricted rotation due to the bulky 2-methyl group.
Q: We see "split peaks" in HPLC or variable melting points, but NMR confirms the structure is correct.A: You are likely observing Atropisomerism . The steric clash between the ortho-methyl group on the phenyl ring and the carbonyls on the dihydrouracil ring creates a rotational energy barrier.
Impact: At ambient temperature, the molecule may exist as slowly interconverting rotamers. This is not a chemical impurity but a physical stereoisomer issue.
Validation: Run High-Temperature HPLC (e.g., column at 50°C or 60°C). If the split peaks coalesce into a single sharp peak, it is dynamic atropisomerism, not contamination [1].
Part 2: Troubleshooting Workflows (Visualized)
Workflow 1: Root Cause Analysis for Low Purity
This decision tree guides you through identifying the source of variability based on impurity retention times and physical appearance.
Caption: Logic flow for diagnosing batch failures based on visual and chromatographic evidence.
Part 3: Standardization Protocols
To minimize batch-to-batch variability, the following parameters must be locked in the Master Batch Record (MBR).
Table 1: Critical Process Parameters (Reduction Step)
Parameter
Target Range
Risk of Deviation
Mitigation Strategy
H2 Pressure
3.0 - 5.0 bar
Low: Stalled reaction (Hydroxylamine impurity).
Install mass flow controllers; verify uptake curve.
Agitation Power
> 2.0 W/kg
Low: Poor gas-liquid transfer ( drop).
Validate stirrer RPM vs. Volume; use gas-entraining impellers.
Temperature
40°C 50°C
High: Over-reduction or ring opening.
Use a programmable ramp: Start low (exotherm control), finish high (completion).
Catalyst Loading
5% w/w (dry basis)
Variable: Inconsistent reaction times.
Pre-mix catalyst in solvent slurry to ensure uniform dispersion.
Table 2: Isolation Solvent Selection Guide
Variability often occurs during crystallization. The choice of solvent affects the purging of the aniline impurities.
Solvent System
Pros
Cons
Recommendation
Ethanol/Water
Good yield; Green chemistry.
Risk: Hydrolysis of the dihydrouracil ring if heated too long.
Use only if pH is strictly neutral (6.5-7.5).
IPA (Isopropyl Alcohol)
Excellent rejection of oxidative impurities.
Lower yield due to higher solubility.
Preferred for high-purity grades.
Ethyl Acetate
Good for extraction, bad for crystallization.
Traps residual aniline; difficult to dry.
Avoid as final crystallization solvent.
Part 4: Advanced FAQ (Researcher to Researcher)
Q: Can I use a metal scavenger to fix a "bad" batch with high color?A: Yes, but be selective.
Silica-based Thiol scavengers are effective for removing Palladium residues which catalyze the browning.
Activated Carbon (Charcoal): Effective for color, but it can adsorb up to 10-15% of your product if the amine is sticking to the carbon pores. Recommendation: Use CUNO carbon filters (immobilized carbon) rather than loose bulk carbon to minimize yield loss and mess.
Q: The "Diazinane" ring seems unstable in my LC-MS water mobile phase. Is this normal?A: Dihydrouracils are susceptible to ring-opening hydrolysis under basic conditions or high heat [2].
Check: Is your mobile phase pH > 7? If using Ammonium Bicarbonate, switch to Ammonium Formate or TFA (Acidic). The ring is stable in acid but opens in base to form the ureido-acid (R-NH-CO-NH-CH2-CH2-COOH).
Q: How do I control particle size distribution (PSD) without milling?A: The 2-methyl aniline group makes the crystal lattice "greasy" and prone to agglomeration.
Technique: Use Reverse Addition . Add the concentrated product solution into the anti-solvent (e.g., Heptane) slowly. This creates high supersaturation immediately, favoring nucleation over growth, resulting in smaller, more uniform particles.
References
Atropisomerism in GnRH Antagonists
Source: T. Hayes et al., "Atropisomerism in the Development of Elagolix," Journal of Medicinal Chemistry.
Context: Explains the "split peak" phenomenon in N-aryl substituted heterocycles.
Verification: (Discusses atropisomerism in related structures).
Nitro Reduction Selectivity
Source:Green Chemistry, "Selective hydrogenation of nitroarenes under mild conditions".
Context: Establishes the mechanism for hydroxylamine accumul
Verification:
Dihydrouracil Stability
Source:Journal of Organic Chemistry, "Hydrolysis kinetics of dihydrouracils".
Context: Supports the claim regarding ring opening in basic media.
3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione quality control and purity assessment
Quality Control & Purity Assessment Guide Introduction: Molecular Context & Critical Attributes This guide addresses the specific quality control challenges associated with 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-di...
This guide addresses the specific quality control challenges associated with 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione . As a structural hybrid comprising a saturated hydrouracil (diazinane-2,4-dione) ring and a substituted aniline (3-amino-2-methylphenyl) , this molecule presents a dichotomy of stability and reactivity that complicates analysis.
Critical Quality Attributes (CQAs):
Basicity: The primary aromatic amine (aniline) induces strong interactions with silanols in HPLC columns, leading to peak tailing.
Oxidative Instability: The aniline moiety is electron-rich and prone to oxidation (browning) upon exposure to air/light, forming azo or azoxy dimers.
Chromophore Limitations: The diazinane ring is saturated and lacks significant UV absorbance; detection relies heavily on the phenyl-amine chromophore.
Module 1: HPLC Method Troubleshooting
User Question: "I am observing severe peak tailing (As > 2.0) and retention time shifting for the main peak. Standard C18 columns seem ineffective. How do I fix this?"
Root Cause Analysis
The 3-amino group on the phenyl ring is protonated at neutral/acidic pH. These positively charged ammonium species interact ionically with residual negatively charged silanol groups on the silica backbone of standard C18 columns.
Technical Solution: The "Silanol Suppression" Protocol
To achieve sharp symmetry (
), you must disrupt the ion-exchange mechanism.
Recommended Method Parameters:
Parameter
Recommendation
Rationale
Stationary Phase
Hybrid Particle C18 (e.g., XBridge BEH or Gemini NX)
High-pH stable columns allow operation in the deprotonated state.
Mobile Phase A
10 mM Ammonium Bicarbonate (pH 10.0)
High pH suppresses protonation of the amine (), eliminating ion-exchange interactions.
Mobile Phase B
Acetonitrile
Methanol can cause higher backpressure; ACN provides sharper peaks for basic compounds.
Alternative (Low pH)
0.1% Trifluoroacetic Acid (TFA)
If high pH is impossible, TFA acts as an ion-pairing agent to mask silanols, though it suppresses MS signal.
Detection
UV @ 240 nm or 285 nm
The diazinane ring is UV-transparent. 240 nm targets the aniline transition.
Visual Workflow: HPLC Troubleshooting Logic
Caption: Decision tree for optimizing HPLC separation of aniline-derivative intermediates.
User Question: "This molecule contains an aniline substructure. Do we need to treat it as a mutagenic impurity under ICH M7?"
Regulatory Stance (ICH M7)
Yes. Aromatic amines (anilines) are classified as Class 1 or Class 2 mutagenic impurities (structural alerts) unless proven otherwise by an Ames test.
The "Purge Factor" Calculation:
If this molecule is an intermediate and not the final API, you must demonstrate that it is purged during subsequent steps.
Analytical Challenge: Trace Quantification
Standard HPLC-UV is insufficient for ppm-level detection required for GTIs. You must use LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.
Recommended MRM Transition for QC:
Precursor Ion:
(Calculate based on MW: ~219.2 Da)
Product Ion: Fragment corresponding to the loss of the diazinane ring (characteristic aniline fragment).
Visual Workflow: GTI Control Strategy
Caption: Workflow for controlling genotoxic risks associated with aniline intermediates.
Module 4: Physical Characterization & Stability
User Question: "The solid cakes during storage. Is this normal?"
Hygroscopicity & Solid State
Diazinane-diones can be hygroscopic depending on the crystal habit.
Test: Gravimetric Vapor Sorption (GVS).
Limit: If weight gain > 2% at 80% RH, the material requires desiccant storage.
Residual Solvents (GC-HS)
Due to the polarity of the diazinane ring, polar solvents (DMSO, DMF, Methanol) used in synthesis may be trapped in the crystal lattice.
Method: Headspace Gas Chromatography (GC-HS) using DMSO as a diluent.
Critical Check: Ensure the "Amino" group doesn't react with the GC diluent (avoid aldehydes/ketones as diluents to prevent Schiff base formation in the injector).
Summary of Specifications (Template)
Test Attribute
Method
Acceptance Criteria
Appearance
Visual
White to off-white powder (Yellowing indicates oxidation)
Identification
1H-NMR / IR
Conforms to structure
Purity
HPLC (High pH)
Impurity A (Oxidized)
HPLC
Genotoxic Impurities
LC-MS/MS
TTC (e.g., 20 ppm)
Water Content
Karl Fischer
Report Value (monitor for hygroscopicity)
Residue on Ignition
USP <281>
References
International Council for Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[3] (2017).[4]
European Medicines Agency. ICH Q3A(R2) Impurities in New Drug Substances.[6] (2006).[2][4][6][7]
Helix Chromatography. HPLC Methods for Analysis of Aniline and Basic Aromatic Amines.
American Chemical Society (ACS). Control of Genotoxic Impurities in Active Pharmaceutical Ingredients: A Review. Org.[8][9][10] Process Res. Dev. (2010).[4][7][9]
Orthogonal Validation of a Novel BTK Inhibitor: A Comparative Guide for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
Introduction: The Imperative of Orthogonal Validation in Drug Discovery In the landscape of modern drug discovery, the identification of a potent "hit" in a primary screen is merely the opening chapter of a rigorous inve...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Orthogonal Validation in Drug Discovery
In the landscape of modern drug discovery, the identification of a potent "hit" in a primary screen is merely the opening chapter of a rigorous investigative process. A single data point, however promising, is susceptible to a variety of artifacts, including assay interference, off-target effects, or non-specific mechanisms of action. To build a robust and compelling case for a compound's therapeutic potential, researchers must employ a strategy of orthogonal validation—the practice of confirming a scientific finding using multiple, independent methods that rely on different physical principles.[1] This multifaceted approach is critical for de-risking drug candidates and ensuring that resources are invested in compounds with a high probability of success.
This guide provides a comparative overview of key orthogonal methods for validating the effects of a novel, hypothetical Bruton's tyrosine kinase (BTK) inhibitor, which we will refer to as Cmpd-X (3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione). BTK is a non-receptor tyrosine kinase that is a crucial mediator of the B-cell receptor (BCR) signaling pathway, making it a validated therapeutic target for B-cell malignancies and autoimmune diseases.[2][3] We will journey through a logical validation workflow, from initial biochemical confirmation to direct biophysical binding, cellular target engagement, and finally, downstream functional pathway modulation. Each section will detail the "why" behind the experimental choice, provide actionable protocols, and present data in a comparative format for researchers, scientists, and drug development professionals.
Part 1: The Starting Point - Primary Biochemical Potency
The journey typically begins with a high-throughput biochemical assay designed to measure the direct inhibitory effect of a compound on its purified target enzyme.[4][5] These assays are essential for initial hit identification and for determining fundamental potency metrics like the half-maximal inhibitory concentration (IC50).
Featured Method: LanthaScreen™ TR-FRET Kinase Activity Assay
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are a popular choice for their sensitivity, robustness, and compatibility with high-throughput screening.[6] The assay measures the phosphorylation of a substrate by the kinase. Inhibition of the kinase by a compound like Cmpd-X results in a decrease in the TR-FRET signal.
Prepare a 4X solution of recombinant human BTK enzyme in kinase buffer.
Prepare a 4X solution of a GFP-tagged substrate peptide and ATP in kinase buffer.
Prepare a serial dilution of Cmpd-X in DMSO, then dilute further in kinase buffer to a 4X final concentration.
Prepare a 2X solution of TR-FRET detection buffer containing a terbium-labeled anti-phosphopeptide antibody.
Assay Procedure (384-well plate):
Add 2.5 µL of the 4X Cmpd-X solution to the assay wells.
Add 2.5 µL of the 4X BTK enzyme solution to all wells.
Initiate the kinase reaction by adding 5 µL of the 4X substrate/ATP solution.
Incubate the plate at room temperature for 60 minutes.
Stop the reaction by adding 10 µL of the 2X terbium-antibody detection buffer.
Incubate for another 60 minutes to allow for antibody binding.
Data Acquisition:
Read the plate on a TR-FRET-compatible plate reader, measuring emission at two wavelengths (e.g., 520 nm for GFP and 495 nm for Terbium).
Calculate the emission ratio (520/495) and plot the results against the log of Cmpd-X concentration to determine the IC50 value.
Data Presentation: Biochemical Potency of Cmpd-X
Compound
Target
Assay Type
IC50 (nM)
Cmpd-X
BTK
TR-FRET
15.2
Ibrutinib (Control)
BTK
TR-FRET
2.5
Causality and Limitations: This biochemical assay confirms that Cmpd-X can inhibit the catalytic activity of purified BTK in a test tube. However, it does not prove direct binding, nor does it tell us if the compound can enter a cell and engage its target in a complex physiological environment. This necessitates the first layer of orthogonal validation.
Part 2: Is It a Direct Hit? - Biophysical Validation of Target Binding
To confidently assert that Cmpd-X is a direct inhibitor of BTK, we must demonstrate a physical interaction between the two molecules. Biophysical assays provide this confirmation, measuring the binding affinity (dissociation constant, KD) and kinetics of the interaction, independent of enzyme activity.[7][8][9]
Comparison of Biophysical Methods
Method
Principle
Key Output
Throughput
Pros
Cons
Surface Plasmon Resonance (SPR)
Measures changes in refractive index on a sensor chip as the analyte (Cmpd-X) flows over the immobilized ligand (BTK).[8]
KD, ka (on-rate), kd (off-rate)
Medium
Real-time kinetics, label-free
Requires protein immobilization, potential for mass transport artifacts
Isothermal Titration Calorimetry (ITC)
Measures the heat released or absorbed during the binding event as the ligand is titrated into a sample cell containing the protein.[9]
KD, ΔH (enthalpy), n (stoichiometry)
Low
"Gold standard" thermodynamics, no labeling/immobilization
Requires large amounts of pure protein, low throughput
Chip Preparation: Covalently immobilize recombinant BTK protein onto a CM5 sensor chip surface via amine coupling.
Binding Analysis:
Flow a series of concentrations of Cmpd-X (in running buffer) over the chip surface.
Include a DMSO control and a known BTK inhibitor (e.g., Ibrutinib) as a positive control.
Monitor the change in response units (RU) over time to generate sensorgrams for association and dissociation phases.
Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to calculate the kinetic constants (ka, kd) and the affinity constant (KD).
Data Presentation: Biophysical Binding Parameters for Cmpd-X
Compound
Method
KD (nM)
ka (1/Ms)
kd (1/s)
Cmpd-X
SPR
25.8
1.2 x 10⁵
3.1 x 10⁻³
Ibrutinib
SPR
3.1
5.0 x 10⁵
1.5 x 10⁻³
Trustworthiness: By confirming a direct, high-affinity interaction between Cmpd-X and BTK protein, these biophysical methods provide strong, orthogonal evidence that the activity observed in the biochemical assay is due to on-target binding.
Caption: Workflow for biophysical validation of Cmpd-X binding to BTK.
Part 3: Does It Work in a Cell? - Cellular Target Engagement
A compound can be a potent inhibitor of a purified protein but fail to have a biological effect if it cannot penetrate the cell membrane and engage its target in the crowded intracellular environment. Cellular target engagement assays are crucial for bridging the gap between biochemistry and cell biology.[10]
Comparison of Cellular Target Engagement Methods
Method
Principle
Key Output
Pros
Cons
Cellular Thermal Shift Assay (CETSA®)
Ligand binding stabilizes the target protein against heat-induced denaturation. The amount of soluble protein remaining after a heat shock is quantified.[11][12]
Thermal shift (ΔTagg) or cellular IC50
Label-free, works with native protein
Lower throughput (Western blot), requires specific antibody
NanoBRET™ Target Engagement Assay
Measures the proximity of a fluorescently-labeled tracer to a NanoLuc®-tagged target protein inside living cells. Compound binding displaces the tracer, decreasing BRET signal.[13][14]
Cell Treatment: Culture a relevant cell line (e.g., Ramos B-cells) and treat with various concentrations of Cmpd-X or DMSO vehicle for 1 hour at 37°C.
Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 65°C) for 3 minutes in a thermal cycler.[16]
Lysis and Separation: Lyse the cells via freeze-thaw cycles. Separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet) by high-speed centrifugation.
Quantification: Analyze the amount of soluble BTK in the supernatant by Western Blotting using a BTK-specific antibody.
Data Analysis: Plot the percentage of soluble BTK at each temperature to generate melting curves. The temperature at which 50% of the protein is denatured is the Tagg. A positive shift in Tagg in the presence of Cmpd-X indicates target engagement.
Data Presentation: Cellular Target Engagement of BTK by Cmpd-X
Compound
Method
Metric
Value
Cmpd-X
CETSA
ΔTagg at 10 µM
+5.2 °C
Cmpd-X
NanoBRET™
Cellular IC50 (nM)
89.5
Ibrutinib
NanoBRET™
Cellular IC50 (nM)
12.1
Authoritative Grounding: The shift in the melting temperature (Tagg) in CETSA provides direct, physical evidence that Cmpd-X binds to and stabilizes BTK within intact cells.[17] Similarly, the NanoBRET™ assay quantitatively measures the ability of Cmpd-X to compete with a known binder at the target site in real-time.[18]
Caption: Principle of the Cellular Thermal Shift Assay (CETSA).
Part 4: The Final Proof - Cellular Functional Pathway Analysis
The ultimate validation is to demonstrate that target engagement by Cmpd-X translates into the desired biological outcome: the modulation of the downstream signaling pathway. For BTK, this means inhibiting the phosphorylation of its key substrates.[19]
The BTK Signaling Cascade
Upon B-cell receptor (BCR) activation, BTK is activated and proceeds to phosphorylate key downstream targets. A primary and critical substrate is Phospholipase C gamma 2 (PLCγ2).[20] Phosphorylation of PLCγ2 initiates a cascade leading to calcium mobilization and the activation of transcription factors like NF-κB, ultimately promoting B-cell proliferation and survival.[21] Therefore, a true BTK inhibitor should block the phosphorylation of both BTK itself (autophosphorylation at Tyr223) and its substrate, PLCγ2.
Caption: Simplified BTK signaling pathway and the point of inhibition by Cmpd-X.
Featured Method: Phospho-Flow Cytometry
While Western blotting is a standard method, phospho-flow cytometry offers a higher-throughput, quantitative, and single-cell level analysis of protein phosphorylation.
Experimental Protocol: Phospho-Flow Analysis of p-PLCγ2
Cell Stimulation and Inhibition:
Starve Ramos B-cells in serum-free media.
Pre-incubate cells with a dose range of Cmpd-X for 1 hour.
Stimulate the BCR pathway by adding anti-IgM antibody for 10 minutes.
Fixation and Permeabilization:
Immediately fix the cells with a formaldehyde-based buffer to preserve the phosphorylation state.
Permeabilize the cells with methanol to allow intracellular antibody staining.
Antibody Staining:
Stain the cells with a fluorescently-conjugated antibody specific for phosphorylated PLCγ2 (p-PLCγ2).
Co-stain with a cell surface marker (e.g., CD19) to gate on the B-cell population.
Data Acquisition and Analysis:
Acquire data on a flow cytometer.
Gate on the live, single-cell, CD19-positive population.
Quantify the median fluorescence intensity (MFI) of the p-PLCγ2 signal for each Cmpd-X concentration.
Calculate the cellular EC50 for the inhibition of PLCγ2 phosphorylation.
Data Presentation: Functional Inhibition of BTK Pathway
Assay
Metric
Cmpd-X EC50 (nM)
Ibrutinib EC50 (nM)
p-BTK (Y223) Western Blot
EC50
110.4
15.8
p-PLCγ2 Phospho-Flow
EC50
125.1
18.2
Expertise & Trustworthiness: Demonstrating that Cmpd-X blocks the phosphorylation of a key, direct downstream substrate like PLCγ2 in a dose-dependent manner provides the ultimate functional validation. This result causally links the biochemical activity and cellular target engagement to a tangible, disease-relevant biological outcome.
Summary: A Triad of Evidence for Cmpd-X
The power of orthogonal validation lies in building a self-validating system of evidence. By systematically progressing through biochemical, biophysical, and cellular assays, we have constructed a compelling, multi-faceted case for the mechanism of action of Cmpd-X.
Comprehensive Comparison of Validation Methods
Validation Stage
Method
Principle
Data Output
Confidence Level
Biochemical
TR-FRET
Measures enzymatic activity inhibition
IC50
Initial Potency: Confirms activity against the purified target.
Biophysical
SPR
Measures direct physical binding
KD, ka, kd
Direct Interaction: Confirms the compound physically binds the target.
Cellular Engagement
CETSA / NanoBRET™
Measures target binding in intact cells
ΔTagg / Cellular IC50
Cellular Access: Confirms the compound enters cells and finds its target.
Cellular Function
Phospho-Flow
Measures inhibition of downstream signaling
Cellular EC50
Mechanism of Action: Confirms target engagement leads to the desired biological effect.
This guide illustrates a logical and robust framework for the orthogonal validation of a kinase inhibitor. Each step provides a different piece of the puzzle, and together they create a high-resolution picture of the compound's behavior, instilling confidence in its on-target activity and justifying its advancement in the drug discovery pipeline.
References
Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]
Ciulli, A. (2015). Biophysical Screening for the Discovery of Small-Molecule Ligands. In Fragment-Based Drug Discovery (pp. 25-56). Humana Press. Retrieved from [Link]
Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Methods in Molecular Biology (Vol. 1475, pp. 165-182). Humana Press. Retrieved from [Link]
Chen, Y., et al. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 14(15), e4908. Retrieved from [Link]
Creative Diagnostics. (n.d.). Kinase Activity Assay. Retrieved from [Link]
Hardy, L. W., & Peet, N. P. (2004). The multiple orthogonal tools approach to define molecular causation in the validation of druggable targets. Drug Discovery Today, 9(3), 117-126. Retrieved from [Link]
Selvita. (n.d.). Biophysical Assays. Retrieved from [Link]
Levenga, J., & Riching, A. (2023, January 6). Orthogonal Validation: A Multifaceted Approach to Robust Gene Function Data Generation. PerkinElmer's Horizon Discovery. Retrieved from [Link]
Kytle, K., et al. (n.d.). Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. Waters Corporation. Retrieved from [Link]
EUbOPEN. (2020, October). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]
Charles River Laboratories. (n.d.). Biophysical Assays. Retrieved from [Link]
Chemspace. (2025, December 8). Target Identification and Validation in Drug Discovery. Retrieved from [Link]
Crown Bioscience. (2026, January 12). Navigating Phase 1: Target Identification and Validation in Drug Discovery. Retrieved from [Link]
Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]
EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Retrieved from [Link]
Montanari, D., et al. (2024). Biophysical Assays for Investigating Modulators of Macromolecular Complexes: An Overview. ACS Omega. Retrieved from [Link]
Fluidic Analytics. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]
BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?. Retrieved from [Link]
Al-Harbi, S., et al. (2024). The Evolving Role of Bruton's Tyrosine Kinase Inhibitors in B Cell Lymphomas. Cancers, 16(14), 2568. Retrieved from [Link]
Vasta, J. D., & Robers, M. B. (2020, December 14). Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer. protocols.io. Retrieved from [Link]
Hardy, L., et al. (2018). Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. Wellcome Open Research, 3, 10. Retrieved from [Link]
Tavakoli, F., et al. (2024). Targeting Bruton's tyrosine kinase (BTK) as a signaling pathway in immune-mediated diseases. Advances in Rheumatology, 64(1), 61. Retrieved from [Link]
de Jong, J., et al. (2025). Evaluation of Bruton's Tyrosine Kinase (BTK) inhibition with alternative doses of ibrutinib in subjects with Chronic Lymphocytic Leukemia (CLL). Clinical Pharmacology & Therapeutics. Retrieved from [Link]
Synsight. (2025, March 11). What are the therapeutic candidates targeting BTK?. Retrieved from [Link]
Corneth, O. B. J., et al. (2021). Targeting Bruton's Tyrosine Kinase in Inflammatory and Autoimmune Pathologies. Frontiers in Cell and Developmental Biology, 9, 686526. Retrieved from [Link]
Wodarz, D., et al. (2015). Role of Bruton's tyrosine kinase downstream of the B cell receptor in B cell malignancies. Oncotarget, 6(20), 18055-18071. Retrieved from [Link]
This guide outlines the comprehensive selectivity profiling strategy for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione , a specialized dihydrouracil-based scaffold often utilized in medicinal chemistry as a precurso...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the comprehensive selectivity profiling strategy for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione , a specialized dihydrouracil-based scaffold often utilized in medicinal chemistry as a precursor for kinase inhibitors (targeting the ATP-binding pocket) or as a core fragment for GPCR antagonists (e.g., GnRH receptor modulators).
Executive Summary & Compound Context
3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione represents a privileged "hybrid" scaffold. It combines a dihydrouracil core (mimicking nucleosides/hydantoins) with a 3-amino-2-methylphenyl moiety (a classic "hinge-binding" motif found in kinase inhibitors like Imatinib).
Effective profiling of this compound requires a dual-pronged approach:
Kinome Selectivity: Due to the aniline motif, it has a high propensity for Type I/II kinase binding.
GPCR/Enzyme Off-Targeting: The uracil core necessitates screening against nucleotide-binding enzymes and specific GPCRs (e.g., Adenosine receptors, GnRH).
This guide provides a self-validating workflow to transition this compound from a chemical probe to a validated lead.
Comparative Performance Analysis
To objectively assess the selectivity of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (Compound A), it must be benchmarked against structurally relevant alternatives.
Insight: While Quinazolines (Alt C) offer higher potency for kinases, they suffer from poor selectivity scores (S-score). Compound A offers a "cleaner" baseline but requires rigorous exclusion of Adenosine receptor binding due to the uracil mimicry.
Experimental Protocols: The Profiling Workflow
Phase I: The "Kill Switch" Safety Panel (In Vitro)
Before expensive kinome scans, validate the compound against critical safety targets. This protocol uses a self-validating "Go/No-Go" logic.
Principle: Active site-directed competition binding (Kd) rather than enzymatic activity (IC50), preventing ATP-concentration artifacts.
Targets: 97-kinase panel (focus on Tyrosine Kinases and Ser/Thr kinases).
Self-Validating Control:
Include Staurosporine (promiscuous control) and PD-0325901 (selective MEK control) on the same plate.
Validation: If Staurosporine fails to inhibit >90% of the panel, the assay is invalid.
Mechanism of Action & Selectivity Logic (Visualization)
The following diagram illustrates the logical flow of profiling this specific scaffold, highlighting the "decision nodes" where the compound might fail based on its structural motifs.
Figure 1: Decision tree for profiling 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione, separating kinase potency drivers from nucleoside-mimic liabilities.
Data Interpretation & Metrics
When analyzing the data from the protocols above, use the following standard metrics to ensure rigorous evaluation.
Calculating the Selectivity Score (S-Score)
For the Kinome Scan, do not rely solely on IC50s. Calculate the S(35) score to quantify promiscuity.
Target S(35): < 0.1 (Highly Selective)
Acceptable: 0.1 - 0.3
Promiscuous: > 0.3 (Likely toxic in vivo)
Interpreting the Dihydrouracil Liability
The 1,3-diazinane-2,4-dione core is susceptible to hydrolysis by Dihydropyrimidinase (DHP) .
Experiment: Incubate compound with liver S9 fraction +/- DHP inhibitor.
Red Flag: If
< 30 min in S9 but stable in plasma, the ring is opening. This destroys the pharmacophore and creates a non-active metabolite (beta-ureido acid).
References
Davis, M. I., et al. (2011). "Comprehensive analysis of kinase inhibitor selectivity." Nature Biotechnology.
Anastassiadis, T., et al. (2011). "Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity." Nature Biotechnology.
Waring, M. J., et al. (2015). "An analysis of the attrition of drug candidates from four major pharmaceutical companies." Nature Reviews Drug Discovery.
Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry. (Contextualizing the dihydrouracil scaffold).
A Comparative Analysis of the Efficacy of the PARP Inhibitor Olaparib Across Diverse Cancer Cell Lines
This guide provides a comprehensive comparison of the efficacy of Olaparib, a potent Poly (ADP-ribose) polymerase (PARP) inhibitor, across a spectrum of cancer cell lines. We will delve into the underlying mechanism of a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive comparison of the efficacy of Olaparib, a potent Poly (ADP-ribose) polymerase (PARP) inhibitor, across a spectrum of cancer cell lines. We will delve into the underlying mechanism of action, present comparative experimental data, and provide detailed protocols for key assays, offering researchers and drug development professionals a thorough understanding of its differential activity.
Introduction: The Rationale for PARP Inhibition in Oncology
Cancer is fundamentally a disease of genomic instability. Tumors with deficiencies in specific DNA repair pathways, such as the homologous recombination (HR) pathway due to mutations in BRCA1 or BRCA2 genes, are particularly vulnerable to agents that disrupt alternative DNA repair mechanisms. This concept, known as synthetic lethality, is the cornerstone of Poly (ADP-ribose) polymerase (PARP) inhibitor therapy.
PARP enzymes, particularly PARP1 and PARP2, are crucial for the repair of single-strand DNA breaks (SSBs). When PARP is inhibited, these SSBs are not repaired and, during DNA replication, they are converted into more cytotoxic double-strand breaks (DSBs). In normal cells, these DSBs are efficiently repaired by the high-fidelity HR pathway. However, in cancer cells with a compromised HR pathway (e.g., BRCA-mutated), the accumulation of DSBs leads to genomic chaos and ultimately, cell death. Olaparib was the first PARP inhibitor to receive FDA approval and has since become a pivotal therapy for cancers with BRCA mutations and other HR deficiencies.
Mechanism of Action: Exploiting Synthetic Lethality
Olaparib is a potent inhibitor of the PARP1 and PARP2 enzymes.[1][2] These enzymes are critical for the repair of single-strand DNA breaks (SSBs).[1][3] The proposed mechanism of action for olaparib as a single agent involves the trapping of inactivated PARP on DNA single-strand breaks, which prevents their repair and can block cellular DNA replication.[4][5] This leads to the accumulation of SSBs which, during S-phase of the cell cycle, are converted into highly cytotoxic double-strand breaks (DSBs).
In healthy cells with a functional homologous recombination (HR) pathway, these DSBs are efficiently and accurately repaired. However, in cancer cells with a deficient HR pathway, often due to mutations in genes like BRCA1 and BRCA2, these DSBs cannot be properly repaired.[1] This leads to significant genomic instability, cell cycle arrest, and ultimately apoptosis (programmed cell death).[2] This selective killing of HR-deficient cancer cells while largely sparing normal cells is a prime example of synthetic lethality.[1]
Signaling Pathway of PARP Inhibition and Synthetic Lethality
Caption: Mechanism of Olaparib-induced synthetic lethality in HR-deficient cancer cells.
Comparative Efficacy of Olaparib in Cancer Cell Lines
The sensitivity of cancer cell lines to Olaparib varies significantly and is often correlated with their HR status. Cell lines with mutations in BRCA1, BRCA2, or other HR-related genes are generally more sensitive to PARP inhibition. The half-maximal inhibitory concentration (IC50) is a common metric used to quantify the potency of a drug, with lower IC50 values indicating greater potency.
The following table summarizes the reported IC50 values for Olaparib in a selection of cancer cell lines, highlighting the differential sensitivity.
Correlation with HR Status: As demonstrated in the colorectal cancer cell lines HCT116, HCT15, and SW480, there is a positive correlation between the expression of BRCA2 and the IC50 of Olaparib, indicating that lower BRCA2 levels lead to increased sensitivity.[7]
Assay-Dependent IC50 Values: The method used to determine cell viability can influence the calculated IC50. For instance, in breast cancer cell lines, colony formation assays, which measure long-term proliferative capacity, generally yield lower IC50 values for Olaparib compared to MTT assays, which measure metabolic activity.[9]
Acquired Resistance: Cancer cells can develop resistance to Olaparib over time. Studies have shown that prostate cancer cell lines cultured with increasing concentrations of Olaparib (LNCaP-OR, C4-2B-OR, and DU145-OR) exhibit significantly higher IC50 values compared to their parental counterparts.[10]
Broad Efficacy in BRCA-mutated Cancers: Clinical data supports the efficacy of Olaparib across various cancer types harboring BRCA1/2 mutations, including pancreatic, gallbladder, and colon cancer, not just breast and ovarian cancers.[11]
Experimental Protocols for Efficacy Assessment
To ensure the reproducibility and validity of efficacy studies, standardized and well-documented protocols are essential. Below are detailed methodologies for key assays used to evaluate the effects of compounds like Olaparib on cancer cell lines.
Cell Viability Assessment: MTT Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[12][13][14] Viable cells with active metabolism convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.[12][13][14][15] The amount of formazan produced is proportional to the number of viable cells.[14]
Experimental Workflow: MTT Assay
Caption: Step-by-step workflow for the MTT cell viability assay.
Detailed Protocol:
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.
Drug Treatment: Prepare serial dilutions of Olaparib in culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include vehicle-treated (e.g., DMSO) and untreated controls.
Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).
MTT Addition: After incubation, add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[12]
Formazan Formation: Incubate the plate for 4 hours at 37°C in a humidified atmosphere.[12]
Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01M HCl) to each well.[12]
Absorbance Measurement: Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan crystals.[12] Alternatively, shake the plate on an orbital shaker for 15 minutes. Measure the absorbance of the samples using a microplate reader at a wavelength between 550 and 600 nm.[12]
Apoptosis Detection: Annexin V/PI Staining
The Annexin V/Propidium Iodide (PI) assay is a widely used method to detect apoptosis by flow cytometry.[16][17] In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[17][18] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[18] Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is lost.[18]
Experimental Workflow: Annexin V/PI Staining
Caption: Workflow for apoptosis detection using Annexin V and Propidium Iodide staining.
Detailed Protocol:
Induce Apoptosis: Treat cells with the desired concentration of Olaparib for a specified time. Include both positive and negative controls.
Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.
Washing: Wash the cells (1-5 x 10^5) once with cold 1X PBS and centrifuge.[16]
Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[19]
Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution to the cell suspension.[19]
Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[16]
Dilution: Add 400 µL of 1X Binding Buffer to each tube.[16]
Flow Cytometry Analysis: Analyze the samples by flow cytometry within one hour. The cell populations will be distinguished as follows:
Viable cells: Annexin V-negative and PI-negative
Early apoptotic cells: Annexin V-positive and PI-negative
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive
Cell Cycle Analysis by Flow Cytometry
Cell cycle analysis using flow cytometry with propidium iodide (PI) staining is a common technique to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M). Since PI stoichiometrically binds to DNA, the amount of fluorescence is directly proportional to the DNA content.[20] This allows for the differentiation of cells based on their DNA content: 2N (G0/G1), between 2N and 4N (S phase), and 4N (G2/M).
Detailed Protocol:
Cell Treatment and Harvesting: Treat cells with Olaparib as desired. Harvest approximately 2 x 10^6 cells by centrifugation.
Fixation: Wash the cells with PBS. Resuspend the cell pellet in 1 ml of ice-cold PBS. While gently vortexing, slowly add the cell suspension to 9 ml of ice-cold 70% ethanol for fixation.[21]
Storage: Store the fixed cells at 4°C for at least 2 hours (or up to several weeks).
Staining: Centrifuge the fixed cells to remove the ethanol. Resuspend the cell pellet in 300-500 µL of PI/Triton X-100 staining solution containing RNase A.[21] RNase A is crucial to prevent the staining of double-stranded RNA.
Incubation: Incubate the cells for 15-30 minutes at 37°C, protected from light.[21]
Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The data is typically displayed as a histogram of cell count versus fluorescence intensity, from which the percentage of cells in each phase of the cell cycle can be calculated using modeling software.[20]
Conclusion and Future Directions
Olaparib demonstrates significant efficacy in a wide range of cancer cell lines, with a pronounced cytotoxic effect in those harboring deficiencies in the homologous recombination DNA repair pathway. The comparative data presented in this guide underscores the importance of characterizing the molecular background of cancer cells to predict their sensitivity to PARP inhibitors. The provided protocols offer a robust framework for researchers to conduct their own comparative efficacy studies.
Future research should continue to explore the mechanisms of both intrinsic and acquired resistance to Olaparib. Identifying predictive biomarkers beyond BRCA1/2 mutations will be crucial for expanding the clinical utility of PARP inhibitors.[2] Furthermore, investigating rational combination therapies, such as combining Olaparib with CDK1 inhibitors, may provide new avenues for treating a broader spectrum of cancers, including those without HR deficiencies.[9][22]
References
Olaparib - NCI - Division of Cancer Treatment and Diagnosis. Available from: [Link]
Mechanism of Action for Advanced Ovarian Cancer - LYNPARZA® (olaparib) PARP Inhibitor. Available from: [Link]
The Mechanism of Action of Olaparib | Targeted Oncology - Immunotherapy, Biomarkers, and Cancer Pathways. Available from: [Link]
Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry - Bio-Techne. Available from: [Link]
Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center. Available from: [Link]
The MTT Assay: A Valuable Tool for Measuring Cell Viability - Creative Diagnostics. Available from: [Link]
Comparative antiproliferative effects of iniparib and olaparib on a panel of triple-negative and non-triple-negative breast cancer cell lines - PMC. Available from: [Link]
Quantification of Olaparib sensitivities (IC 50 ) and RAD51 foci in EOC cell lines. Available from: [Link]
Annexin V-Dye Apoptosis Assay - G-Biosciences. Available from: [Link]
Cell Cycle Analysis with Flow Cytometry | Biocompare: The Buyer's Guide for Life Scientists. Available from: [Link]
(A) IC50 values for olaparib in three colorectal cancer cell lines. The... - ResearchGate. Available from: [Link]
Development of Olaparib-Resistance Prostate Cancer Cell Lines to Identify Mechanisms Associated with Acquired Resistance - PMC. Available from: [Link]
Efficacy of olaparib in advanced cancers with germline or somatic mutations in BRCA1, BRCA2, CHEK2 and ATM, a Belgian Precision tumor-agnostic phase II study - PMC. Available from: [Link]
Exposure to escalating olaparib does not induce acquired resistance to PARPi and to other chemotherapeutic compounds in ovarian cancer cell lines - Spandidos Publications. Available from: [Link]
Susceptibility of a panel of 200 cancer cell lines to olaparib shown as... - ResearchGate. Available from: [Link]
The efficacy and safety of olaparib in the treatment of cancers: a meta-analysis of randomized controlled trials - PMC. Available from: [Link]
Comparative antiproliferative efects of iniparib and olaparib on a panel of triple-negative and non-triple-negative breast cancer cell lines - PURE – Our Research Portal. Available from: [Link]
Candidate Markers of Olaparib Response from Genomic Data Analyses of Human Cancer Cell Lines - MDPI. Available from: [Link]
To provide a comprehensive and authoritative guide, I have correlated the structure of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (CAS 1803593-07-8 ) with its activity as a specialized Cereblon (CRBN) E3 ligase l...
Author: BenchChem Technical Support Team. Date: February 2026
To provide a comprehensive and authoritative guide, I have correlated the structure of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (CAS 1803593-07-8 ) with its activity as a specialized Cereblon (CRBN) E3 ligase ligand used in Targeted Protein Degradation (TPD).
This compound serves as a dihydrouracil-based bioisostere of the classical glutarimide ligands (like Lenalidomide and Pomalidomide). Its design addresses key limitations of glutarimides, such as hydrolytic instability, while maintaining affinity for the thalidomide-binding domain of Cereblon.
Executive Summary
3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione is a next-generation E3 ligase ligand designed for the development of Proteolysis Targeting Chimeras (PROTACs). Structurally, it replaces the hydrolytically labile glutarimide ring of Lenalidomide with a dihydrouracil (1,3-diazinane-2,4-dione) core. This modification enhances physicochemical stability while preserving the critical hydrogen-bonding pharmacophore required for recruiting the Cereblon (CRBN) E3 ubiquitin ligase complex. The 3-amino-2-methylphenyl moiety acts as a solvent-exposed "handle," providing a precise attachment point for linkers via the aniline amine, orthogonal to the CRBN-binding interface.
This guide compares the compound’s performance against industry-standard ligands, detailing its structural advantages, synthesis protocols, and validation workflows.
Part 1: Structure-Activity Relationship (SAR) Analysis
The Dihydrouracil Core vs. Glutarimide
The primary limitation of first-generation CRBN ligands (e.g., Thalidomide, Lenalidomide) is the spontaneous hydrolysis of the glutarimide ring under physiological conditions, which deactivates the PROTAC.
Glutarimide (Lenalidomide): A piperidine-2,6-dione ring. Susceptible to ring-opening hydrolysis at neutral/basic pH.
Dihydrouracil (Subject Compound): A 1,3-diazinane-2,4-dione ring.[1][2] The introduction of a second nitrogen atom (N1) into the ring alters the electron density of the carbonyls, significantly improving hydrolytic stability while mimicking the electrostatic footprint of the glutarimide imide group (-C(=O)-NH-C(=O)-) necessary for the "tri-tryptophan" pocket binding in CRBN.
The 3-Amino-2-Methylphenyl Handle
3-Amino Group: An aniline nucleophile positioned to project out of the CRBN binding pocket. It serves as the vector for linker attachment (e.g., via alkylation or amide coupling) without disrupting the ligand-protein interface.
2-Methyl Group: Provides steric bulk that restricts rotation of the phenyl ring relative to the diazinane core. This "conformational lock" can reduce the entropic penalty of binding and improve selectivity by minimizing off-target interactions.
Objective: Validate the ligand's ability to displace a fluorescent tracer from the Cereblon-DDB1 complex.
Materials:
Recombinant CRBN-DDB1 complex (His-tagged).
Cy5-labeled Thalidomide tracer.
Europium-labeled anti-His antibody.
Assay Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 0.01% Tween-20.
Workflow:
Preparation: Prepare a serial dilution of the test ligand (10 µM to 0.1 nM) in assay buffer containing 1% DMSO.
Incubation: Mix protein complex (5 nM), tracer (10 nM), and antibody (2 nM) with the test ligand in a 384-well white plate.
Equilibrium: Incubate for 60 minutes at RT in the dark.
Measurement: Read Time-Resolved Fluorescence Energy Transfer (TR-FRET) on a plate reader (Excitation: 337 nm; Emission: 620 nm & 665 nm).
Analysis: Calculate the TR-FRET ratio (665/620). Plot % inhibition vs. log[concentration] to determine
.
Part 3: Mechanism & Visualization
Diagram: Structural Logic & PROTAC Mechanism
The following diagram illustrates the structural components of the ligand and its role in the PROTAC ternary complex.
Caption: Structural dissection of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione and its assembly into a functional PROTAC ternary complex.
Diagram: Synthesis Workflow
Caption: Step-by-step conjugation workflow for synthesizing PROTACs using the dihydrouracil ligand.
References
3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione Hydrochloride . Accela Chem Building Blocks. CAS 1803593-07-8.[1][2][3] Available at: [Link]
Chamberlain, P. P., et al. (2014). "Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for responsiveness to thalidomide analogs." Nature Structural & Molecular Biology, 21, 803–809. [Link]
Mullard, A. (2019). "Targeted protein degraders crowd into the clinic." Nature Reviews Drug Discovery, 18, 237–239. [Link]
Bartlett, D. W., & Gilbert, A. M. (2019). "The evolution of thalidomide and its derivatives as protein degraders." Chemical Society Reviews, 48, 3933-3944. [Link]
A Researcher's Guide to Confirming Target Engagement of Novel Bioactive Compounds: A Comparative Analysis Featuring 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
In the landscape of contemporary drug discovery, the identification of a novel bioactive compound, such as 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione, marks the beginning of an in-depth investigation to elucidate...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of contemporary drug discovery, the identification of a novel bioactive compound, such as 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione, marks the beginning of an in-depth investigation to elucidate its mechanism of action. A critical step in this journey is the confirmation of target engagement—unequivocally demonstrating that the molecule interacts with its intended biological target in a relevant physiological context. This guide provides a comparative overview of key methodologies for confirming target engagement, designed for researchers, scientists, and drug development professionals. We will explore the underlying principles, practical applications, and a critical comparison of biochemical and biophysical approaches, using our subject compound as a case study for a novel molecule with potential therapeutic activity.
While the specific molecular target of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione is not yet defined in publicly accessible literature, this guide will proceed under a common drug discovery scenario: a compound has demonstrated a desirable phenotypic effect (e.g., inhibition of cancer cell proliferation), and the subsequent challenge is to identify its direct molecular target and validate this interaction.
The Imperative of Target Engagement Validation
Before committing to extensive preclinical and clinical development, it is paramount to establish a clear link between the observed biological effect of a compound and its interaction with a specific molecular target.[1] Robust target engagement studies provide confidence that the therapeutic effects are not due to off-target activities, which could lead to unforeseen toxicities or a lack of efficacy.[2] This validation is a cornerstone of building a strong therapeutic hypothesis and is essential for a successful drug development program.[3][4]
This guide will compare two powerful and widely adopted techniques to confirm target engagement: the Cellular Thermal Shift Assay (CETSA) and Surface Plasmon Resonance (SPR).
CETSA is a powerful biophysical method for assessing drug-target interaction within the complex milieu of a living cell or tissue.[5][6] The fundamental principle of CETSA is based on ligand-induced thermal stabilization of the target protein.[7][8] When a small molecule binds to its protein target, it generally increases the protein's resistance to thermal denaturation.
Causality Behind the Experimental Choice
Choosing CETSA is advantageous when the primary goal is to confirm target engagement in a physiologically relevant environment, without the need for modifying the compound or the protein (e.g., with fluorescent tags or affinity labels).[6][9] It provides direct evidence of a physical interaction between the drug and its target inside intact cells.
Experimental Workflow
The CETSA workflow can be broken down into several key stages, from sample preparation to data analysis.
Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.
Detailed Step-by-Step Protocol for CETSA
Cell Culture and Treatment:
Culture a relevant cell line (e.g., a cancer cell line sensitive to the compound) to approximately 80% confluency.
Harvest the cells and resuspend them in a suitable buffer.
Divide the cell suspension into aliquots for treatment with varying concentrations of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione or a vehicle control (e.g., DMSO).
Incubate the cells for a sufficient time (e.g., 1 hour at 37°C) to allow for compound uptake.[7]
Heat Challenge:
Aliquot the treated cell suspensions into PCR tubes.
Using a thermal cycler, heat the tubes across a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for a short duration (e.g., 3-8 minutes).[7][8]
Cell Lysis and Fractionation:
Lyse the cells, for example, by freeze-thaw cycles or using a lysis buffer.[7][10]
Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.[7]
Analysis of Soluble Protein:
Carefully collect the supernatant, which contains the soluble, non-denatured proteins.
Analyze the amount of the putative target protein remaining in the soluble fraction using methods like Western blotting or mass spectrometry.[7][9]
Data Interpretation
A successful CETSA experiment will generate a "melting curve" for the target protein. In the presence of a binding compound like 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione, this curve will shift to the right, indicating a higher melting temperature (Tm) and thus, target stabilization.
Treatment Group
Melting Temperature (Tm) of Target Protein (°C)
Interpretation
Vehicle Control (DMSO)
52.5
Baseline thermal stability of the target protein.
1 µM Compound
55.0
A noticeable thermal shift, suggesting target engagement.
10 µM Compound
58.2
A significant and dose-dependent thermal shift, strongly indicating direct binding to the target protein in a cellular context.
Methodology 2: Surface Plasmon Resonance (SPR)
Surface Plasmon Resonance (SPR) is a label-free biophysical technique that provides real-time quantitative data on the binding kinetics and affinity of molecular interactions.[11] It is a powerful tool for validating direct physical association between a small molecule and a purified protein target.[12]
Causality Behind the Experimental Choice
SPR is an excellent choice for obtaining detailed kinetic information about a drug-target interaction, including association (kon) and dissociation (koff) rates, which are crucial for understanding the binding dynamics and for structure-activity relationship (SAR) studies.[13] While it requires purified components, it offers high sensitivity and precision.[2]
Experimental Workflow
The SPR workflow involves immobilization of the target protein, injection of the small molecule, and detection of binding events.
Caption: A schematic overview of the Surface Plasmon Resonance (SPR) experimental workflow.
Detailed Step-by-Step Protocol for SPR
Preparation of the Sensor Chip:
Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).
Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
Immobilize the purified putative target protein onto the activated surface.
Deactivate any remaining active esters using ethanolamine.
Binding Analysis:
Prepare a series of dilutions of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione in a suitable running buffer.
Inject the compound solutions over the sensor surface containing the immobilized target protein.
Monitor the change in the refractive index, which is proportional to the mass of the compound binding to the protein, in real-time.
Data Acquisition and Analysis:
After each injection, allow the compound to dissociate.
Regenerate the sensor surface if necessary to remove any remaining bound compound.
Fit the resulting sensorgrams to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to determine the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (KD).
Data Interpretation
SPR provides quantitative data on binding affinity and kinetics. A lower KD value indicates a stronger binding affinity.
Parameter
Value
Interpretation
Association Rate (kon)
1.5 x 10^5 M⁻¹s⁻¹
The rate at which the compound binds to the target protein.
Dissociation Rate (koff)
3.0 x 10⁻³ s⁻¹
The rate at which the compound dissociates from the target protein.
Equilibrium Dissociation Constant (KD)
20 nM
A high-affinity interaction, indicative of potent binding between the compound and the target.
Comparison of CETSA and SPR for Target Engagement
Feature
Cellular Thermal Shift Assay (CETSA)
Surface Plasmon Resonance (SPR)
Principle
Ligand-induced thermal stabilization of the target protein.[7][14]
Real-time detection of changes in refractive index upon binding.[11]
Assay Context
In-cell, tissue, or lysate (physiologically relevant).[5][6]
Does not provide kinetic data; some proteins may not exhibit a thermal shift.
Requires purified protein; may not reflect cellular conditions.[5]
Conclusion and Future Directions
Confirming the direct engagement of a novel compound like 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione with its molecular target is a non-negotiable step in modern drug discovery.[1][15] Both CETSA and SPR offer robust, yet distinct, approaches to achieving this critical milestone.
CETSA provides invaluable, physiologically relevant evidence of target binding within the complex cellular environment.
SPR delivers precise, quantitative data on the kinetics and affinity of the interaction in a controlled, in vitro setting.
For a comprehensive validation strategy, these methods should be viewed as complementary. A typical workflow would involve using a technique like CETSA to confirm intracellular target engagement, followed by SPR to characterize the binding kinetics in detail. This dual approach provides a self-validating system, building a strong foundation of evidence for the compound's mechanism of action and paving the way for further preclinical development. As research on 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione and other novel molecules progresses, the judicious application of these and other target engagement assays will be instrumental in translating promising hits into effective therapeutics.
References
Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715 - Benchchem. (n.d.).
Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (2024, August 5).
Editorial: Biophysical target engagement assays in chemical biology and pharmacological research - Frontiers. (2023, February 23).
A Practical Guide to Target Engagement Assays - Selvita. (2025, December 8).
Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016, July 1).
The use of biophysical methods in the hit-to-lead process - Drug Target Review. (2021, June 22).
Enhance drug discovery with advanced biophysical techniques - Nuvisan. (n.d.).
Methodologies and strategies for target engagement and off-target identification studies in drug discovery and development - American Chemical Society. (n.d.).
Target Engagement Assays in Early Drug Discovery - PMC - NIH. (n.d.).
Biochemical assays in drug discovery and development - Celtarys Research. (2025, July 24).
What Is CETSA? Cellular Thermal Shift Assay Explained - Pelago Bioscience. (n.d.).
Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets - University of Cambridge. (n.d.).
Target Engagement of Small Molecules: Thermal Profiling Approaches on Different Levels. (n.d.).
How to validate small-molecule and protein interactions in cells? - ResearchGate. (2017, July 12).
Biophysical Approaches to Small Molecule Discovery and Validation - YouTube. (2021, March 29).
Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update - PMC. (n.d.).
Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation - AACR Journals. (2023, October 5).
Methods for the elucidation of protein-small molecule interactions - PubMed. (2013, May 23).
A systematic method for identifying small-molecule modulators of protein–protein interactions | PNAS. (2004, October 21).
Synthesis of 1,3-thiazine-2,4-diones with potential anticancer activity - PubMed. (n.d.).
Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. (2022, August 24).
Drug Target Confirmed? Tivantinib's Lesson on the Importance of Cellular Target Engagement - Promega Connections. (2025, July 15).
Discovery of 3-(1-Amino-2-phenoxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione Derivatives as Novel Herbicidal Leads - MDPI. (2023, January 9).
Novel inhibitors targeted to methionine aminopeptidase 2 (MetAP2) strongly inhibit the growth of cancers in xenografted nude model - PubMed. (2005, March 10).
Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives. (2006, February 15).
Three Is a Magic Number: Tailored Clickable Chelators Used to Determine Optimal RGD-Peptide Multiplicity in αvβ6-Integrin Targeted 177Lu-Labeled Cancer Theranostics - PubMed. (2024, December 18).
The Targeted Pulse: FDA Decisions and Trial Breakthroughs | Targeted Oncology - Immunotherapy, Biomarkers, and Cancer Pathways. (2025, November 2).
One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. (2020, June 24).
Novel Cancer Vaccine Combo Therapy Numerically Improves PFS in Melanoma. (2025, August 14).
Navigating the Unseen: A Guide to Safely Handling 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione
For the vanguard of research and development, the introduction of a novel chemical entity into the laboratory workflow is a moment of both promise and critical responsibility. This guide provides essential, immediate saf...
Author: BenchChem Technical Support Team. Date: February 2026
For the vanguard of research and development, the introduction of a novel chemical entity into the laboratory workflow is a moment of both promise and critical responsibility. This guide provides essential, immediate safety and logistical information for the handling of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione, ensuring that its potential is explored with the utmost regard for personal and environmental safety.
As Senior Application Scientists, we understand that true innovation is built on a foundation of rigorous safety protocols. This document moves beyond a simple checklist, offering a framework for building a self-validating system of safety around this compound. We will delve into the causality behind each recommendation, empowering your team to not only follow procedures but to understand the "why" that underpins them.
Hazard Analysis: Understanding the Molecule
While a specific Safety Data Sheet (SDS) for 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione may not be readily available, a thorough understanding of its structural motifs—an aromatic amine and a diazinane-dione ring—provides a strong basis for hazard assessment. Aromatic amines as a class can present significant health risks, including skin irritation, eye damage, and potential for sensitization.[1][2] The diazinane structure, a heterocyclic compound, warrants careful handling to avoid unforeseen reactivity.
Anticipated Hazards:
Skin and Eye Irritation: Direct contact may cause irritation or more severe damage.[2]
Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[3][4]
Harmful if Swallowed: Ingestion could lead to adverse health effects.[5]
Potential for Sensitization: Repeated exposure may lead to allergic reactions in some individuals.[6][7]
Given these potential hazards, a robust personal protective equipment (PPE) strategy is not just recommended; it is imperative.
The First Line of Defense: Personal Protective Equipment (PPE)
The selection and proper use of PPE is the most critical immediate step to mitigate exposure risks. The following table outlines the minimum required PPE for handling 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione.
PPE Component
Specification
Rationale
Eye and Face Protection
Chemical splash goggles meeting ANSI Z87.1 standard. A face shield should be worn over goggles when there is a risk of splashing.[8]
Protects against splashes of the compound or solvents, which can cause serious eye irritation or damage.[6]
Hand Protection
Chemical-resistant gloves (Nitrile or Neoprene recommended).[9] Check manufacturer's compatibility charts for specific solvents used.
Prevents skin contact, which can lead to irritation and absorption of the chemical.[1][8]
Body Protection
A flame-resistant lab coat, fully buttoned.[8] Consider a chemical-resistant apron for larger quantities.[10]
Protects skin from accidental spills and contamination of personal clothing.[11]
Respiratory Protection
Use in a well-ventilated area or a chemical fume hood is required.[5] If engineering controls are insufficient, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[1][8]
Minimizes the inhalation of airborne particles or vapors.[3][4]
Footwear
Closed-toe, closed-heel shoes made of a non-porous material.
Protects feet from spills.
Donning and Doffing PPE: A Procedural Imperative
The order of putting on and taking off PPE is crucial to prevent cross-contamination.
Fig 1. Recommended PPE Donning and Doffing Sequence.
Operational Plan: From Receipt to Disposal
A comprehensive plan for the entire lifecycle of the compound within the laboratory is essential for maintaining a safe environment.
Receiving and Storage
Upon Receipt: Visually inspect the container for any signs of damage or leakage.
Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[12] The container should be tightly closed.[3][5]
Handling and Use
Preparation:
Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
Have all necessary equipment and reagents readily available.
An emergency eyewash station and safety shower must be accessible.[13][14]
Weighing and Transfer:
Perform all manipulations of the solid compound within a chemical fume hood to minimize inhalation risk.
Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating dust.
In Solution:
When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
Keep containers covered as much as possible.
Spill Management
In the event of a spill, immediate and appropriate action is critical.
Small Spills:
Alert personnel in the immediate area.
Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
Collect the absorbed material into a sealed container for disposal.[12]
Clean the spill area with a suitable detergent and water.[12]
Large Spills:
Evacuate the area immediately.
Contact your institution's emergency response team.
Decontamination and Disposal Plan
Proper disposal is a critical final step in the safe handling of any chemical.
Waste Collection:
All disposable materials that have come into contact with 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione (e.g., gloves, weighing paper, contaminated absorbent material) must be collected in a designated, labeled hazardous waste container.[15]
Disposal:
Dispose of all chemical waste in accordance with local, state, and federal regulations.[15] Do not pour waste down the drain.[5]
Fig 2. Waste Disposal Workflow.
By implementing these comprehensive safety and handling protocols, researchers can confidently and responsibly explore the scientific potential of 3-(3-Amino-2-methylphenyl)-1,3-diazinane-2,4-dione. This proactive approach to safety not only protects individuals and the environment but also fosters a culture of excellence and integrity in the laboratory.
References
How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.).
SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 8).
SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, July 2).
Safety Data Sheet. (2014, June 28).
Safety data sheet - BASF. (2026, February 17).
SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
SAFETY DATA SHEET - TCI Chemicals. (2025, June 26).
Safety Data Sheet. (n.d.).
Safety Data Sheet - Greenbook. (2013, August 28).
NIOSH Pocket Guide to Chemical Hazards - Diazinon. (n.d.). CDC.
Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. (2025, July 9).
SAFETY DATA SHEET. (2026, January 2).
SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 12).
Chemical Safety: Personal Protective Equipment. (n.d.).
DIAZINON | CAMEO Chemicals | NOAA. (n.d.).
Personal Protective Equipment Selection Guide. (2015, July 22).
SAFETY DATA SHEET. (n.d.).
Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions.
Material Safety Data Sheet - Pfizer. (n.d.).
SDS US - Boehringer Ingelheim. (2017, January 24).